(3-Fluorophenyl)carbamic acid benzyl ester

• CAS: 149524-47-0

Core Science & Biosynthesis

An In-depth Technical Guide to (3-Fluorophenyl)carbamic acid benzyl ester (CAS 149524-47-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Fluorophenyl)carbamic acid benzyl ester, with the CAS number 149524-47-0, is a fluorinated carbamate derivative of significant interest in medicinal chemistry and drug discovery. The incorporation of a fluorine atom on the phenyl ring can modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, making it a valuable building block in the synthesis of more complex bioactive molecules. This technical guide provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and explores its potential applications in drug development, particularly as a pharmaceutical intermediate.

Chemical and Physical Properties

(3-Fluorophenyl)carbamic acid benzyl ester is a white to off-white crystalline solid. Its key physicochemical properties are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
CAS Number	149524-47-0	[1]
Molecular Formula	C₁₄H₁₂FNO₂	[1]
Molecular Weight	245.25 g/mol	[1]
Appearance	White to off-white powder/crystal	[2]
Purity	≥98%	[1]
SMILES	O=C(OCC1=CC=CC=C1)NC2=CC=CC(F)=C2	[1]
Storage Temperature	4°C	[1]

Synthesis

The synthesis of (3-Fluorophenyl)carbamic acid benzyl ester is typically achieved through the reaction of 3-fluoroaniline with benzyl chloroformate. This reaction, a nucleophilic acyl substitution, results in the formation of a carbamate linkage. The process is generally carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

General Synthesis Workflow

The following diagram illustrates the general synthetic pathway for the formation of (3-Fluorophenyl)carbamic acid benzyl ester.

General synthesis workflow for (3-Fluorophenyl)carbamic acid benzyl ester.

Detailed Experimental Protocol

The following protocol is adapted from a published procedure for the synthesis of a structurally similar compound, Benzyl N-(3-chloro-4-fluorophenyl)carbamate, and is expected to yield the desired product with high purity.[2][3]

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Sodium bicarbonate (NaHCO₃)

• Acetone

• Water (deionized)

• Ice

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-fluoroaniline (1.0 equivalent) in a mixture of acetone and water (e.g., a 2:1 v/v ratio).

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Base Addition: To the cooled solution, add sodium bicarbonate (approximately 1.25 equivalents).

• Addition of Benzyl Chloroformate: While stirring vigorously, slowly add benzyl chloroformate (approximately 1.05 equivalents) to the reaction mixture via a dropping funnel or syringe over a period of 5-10 minutes. Maintain the temperature at 0°C during the addition.

• Reaction: Allow the reaction mixture to stir overnight, gradually warming to room temperature.

• Workup: Pour the reaction mixture into ice water. A solid precipitate of (3-Fluorophenyl)carbamic acid benzyl ester should form.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid thoroughly with water to remove any remaining salts.

• Drying: Dry the product, for instance, in a vacuum oven, to obtain the final pure compound.

Note: This is a representative protocol. Optimization of reaction conditions, such as solvent ratios and reaction time, may be necessary to achieve the best results.

Applications in Drug Development

While specific biological activities of (3-Fluorophenyl)carbamic acid benzyl ester are not extensively documented in publicly available literature, its structural motifs are of high relevance in drug discovery.

Role as a Pharmaceutical Intermediate

The primary application of this compound is as an intermediate in the synthesis of more complex molecules. The carbamate group serves as a protected amine, which can be deprotected at a later stage of a synthetic route. The fluorine substituent can enhance the metabolic stability and binding affinity of the final drug candidate.

Carbamates as a Key Structural Motif in Drugs

The carbamate group is a crucial structural element in numerous approved drugs and prodrugs.[4][5] It is considered a bioisostere of the amide bond but can exhibit different stability and hydrogen bonding patterns. Carbamates are often more resistant to enzymatic hydrolysis than esters, which is a desirable property for prodrug design.[4]

The diagram below illustrates the general concept of how a carbamate-containing molecule can act as a prodrug, releasing an active pharmaceutical ingredient (API) upon enzymatic cleavage.

General mechanism of carbamate prodrug activation.

Spectroscopic Data (Predicted)

No experimentally obtained spectroscopic data for (3-Fluorophenyl)carbamic acid benzyl ester was found in the searched literature. However, based on the known spectra of similar compounds, such as Benzyl N-(3-chloro-4-fluorophenyl)carbamate, the following characteristic signals can be predicted.[2][3]

• ¹H-NMR (in CDCl₃):

  • Aromatic protons of the benzyl group: ~7.3-7.4 ppm (multiplet, 5H).

  • Methylene protons of the benzyl group (-CH₂-): ~5.2 ppm (singlet, 2H).

  • Aromatic protons of the 3-fluorophenyl group: ~6.8-7.6 ppm (multiplets, 4H).

  • N-H proton of the carbamate: A broad singlet, the chemical shift of which can vary depending on concentration and solvent.

• ¹³C-NMR (in CDCl₃):

  • Carbonyl carbon of the carbamate: ~153 ppm.

  • Aromatic carbons of the benzyl group: ~128-136 ppm.

  • Methylene carbon of the benzyl group (-CH₂-): ~67 ppm.

  • Aromatic carbons of the 3-fluorophenyl group: ~107-163 ppm, with characteristic C-F couplings.

Safety and Handling

Detailed safety and handling information should be obtained from the Safety Data Sheet (SDS) provided by the supplier. As a general guideline for handling chemical compounds of this nature, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. The compound should be handled in a well-ventilated area or a fume hood.

Conclusion

(3-Fluorophenyl)carbamic acid benzyl ester is a valuable synthetic intermediate with potential applications in the development of new pharmaceutical agents. Its synthesis is straightforward, and its structure incorporates key features, namely the carbamate linkage and a fluorine substituent, that are highly relevant in modern drug design. Further research into the biological activities of this compound and its derivatives could lead to the discovery of novel therapeutic agents.

References

• 1. chemscene.com [chemscene.com]
• 2. scienceopen.com [scienceopen.com]
• 3. Benzyl N-(3-chloro-4-fluoro­phen­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel Benzene-Based Carbamates for AChE/BChE Inhibition: Synthesis and Ligand/Structure-Oriented SAR Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

An In-depth Technical Guide to (3-Fluorophenyl)carbamic acid benzyl ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties and a representative synthetic workflow for (3-Fluorophenyl)carbamic acid benzyl ester, a compound of interest in synthetic and medicinal chemistry.

Core Compound Data

(3-Fluorophenyl)carbamic acid benzyl ester is an organic compound featuring a fluorinated phenyl ring linked to a carbamate group, which in turn is esterified with a benzyl group. Its chemical properties are summarized below.

Property	Value	Reference
Molecular Formula	C₁₄H₁₂FNO₂	[1]
Molecular Weight	245.25 g/mol	[1]
CAS Number	149524-47-0	[1][2][3][4][5]
Topological Polar Surface Area (TPSA)	38.33 Ų	[6]
LogP	3.5744	[6]
Hydrogen Bond Donors	1	[6]
Hydrogen Bond Acceptors	2	[6]
Rotatable Bonds	3	[6]

Synthetic Workflow

The synthesis of (3-Fluorophenyl)carbamic acid benzyl ester can be achieved through the reaction of 3-fluoroaniline with benzyl chloroformate. This reaction is a common method for the formation of carbamates from an amine and a chloroformate. A generalized experimental workflow for this synthesis is outlined below.

References

• 1. scienceopen.com [scienceopen.com]
• 2. 149524-47-0 CAS MSDS ((3-Fluorophenyl)carbamic acid benzyl ester) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. (3-Fluorophenyl)carbamic acid benzyl ester - CAS:149524-47-0 - 杭州辰通生化科技有限公司 [dulaber.com]
• 4. (3-Fluorophenyl)carbamic acid benzyl ester - CAS:149524-47-0 - 杭州辰通生化科技有限公司 [dulaber.com]
• 5. (3-Fluorophenyl)carbamic acid benzyl ester - CAS:149524-47-0 - 阿镁生物 [amaybio.com]
• 6. chemscene.com [chemscene.com]

Synthesis of N-Carbobenzoxy-3-fluoroaniline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-Carbobenzoxy-3-fluoroaniline, a key intermediate in the development of various pharmaceutical compounds. This document outlines the chemical properties, a detailed experimental protocol, and the necessary safety precautions for this synthetic procedure.

Introduction

N-Carbobenzoxy-3-fluoroaniline, also known as benzyl (3-fluorophenyl)carbamate, is a protected form of 3-fluoroaniline. The carbobenzoxy (Cbz) group serves as a crucial protecting group for the amine functionality, preventing its participation in undesired side reactions during multi-step organic syntheses. The presence of the fluorine atom on the aromatic ring can significantly influence the pharmacokinetic and pharmacodynamic properties of a final drug molecule, making N-Cbz-3-fluoroaniline a valuable building block in medicinal chemistry and drug discovery.

The synthesis involves the reaction of 3-fluoroaniline with benzyl chloroformate in the presence of a base. This reaction proceeds via a nucleophilic acyl substitution mechanism, where the lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl carbon of benzyl chloroformate.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for the starting material and the final product is presented below for easy reference and comparison.

Table 1: Physicochemical Properties

Property	3-Fluoroaniline (Starting Material)	N-Carbobenzoxy-3-fluoroaniline (Product)
CAS Number	372-19-0	149524-47-0
Molecular Formula	C₆H₆FN	C₁₄H₁₂FNO₂
Molecular Weight	111.12 g/mol	245.25 g/mol
Appearance	Liquid	White to off-white powder
Boiling Point	186 °C at 756 mmHg	320.4 °C at 760 mmHg[1]
Density	1.156 g/mL at 25 °C	1.265 g/cm³ (Predicted)[2]
Melting Point	Not Applicable	53.0 to 57.0 °C
Storage	Room temperature	2-8°C[2]

Table 2: Spectroscopic Data

Spectroscopic Technique	N-Carbobenzoxy-3-fluoroaniline (Expected Data based on Analogues)[3]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm) 7.45 - 7.30 (m, 5H, Ar-H of Benzyl), 7.25 - 7.15 (m, 1H, Ar-H), 6.90 - 6.70 (m, 3H, Ar-H), 6.65 (br s, 1H, NH), 5.20 (s, 2H, CH₂)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm) 163.0 (C=O), 153.0 (C-F), 138.0 (C), 135.5 (C), 130.0 (CH), 128.8 (2CH), 128.6 (CH), 128.4 (2CH), 115.0 (d, J = 21 Hz, CH), 110.0 (d, J = 2 Hz, CH), 107.0 (d, J = 26 Hz, CH), 67.5 (CH₂)
IR (KBr)	ν (cm⁻¹) 3300-3250 (N-H stretch), 1710-1690 (C=O stretch), 1600-1580 (N-H bend), 1550-1530 (Aromatic C=C stretch), 1250-1230 (C-O stretch), 1100-1000 (C-F stretch)

Note: The spectroscopic data for N-Carbobenzoxy-3-fluoroaniline is predicted based on the analysis of a closely related analogue, Benzyl (2-bromo-5-fluorophenyl)carbamate, as detailed in the cited literature.[3]

Experimental Protocol

This protocol is adapted from a reliable method for the synthesis of a similar carbamate.[3]

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Sodium bicarbonate (NaHCO₃)

• Acetone

• Water (deionized)

• Dichloromethane (for recrystallization)

• Ice

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel or syringe

• Ice bath

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-fluoroaniline (1.0 equivalent) in a mixture of acetone and water (2:1 v/v).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: To the cooled solution, add sodium bicarbonate (1.25 equivalents) portion-wise while stirring.

• Addition of Benzyl Chloroformate: Slowly add benzyl chloroformate (1.03 equivalents) to the reaction mixture via a dropping funnel or syringe over a period of approximately 5-10 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: Allow the reaction mixture to stir overnight, gradually warming to room temperature.

• Work-up: Upon completion of the reaction (monitored by TLC), pour the mixture into ice water.

• Isolation: Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with water.

• Purification: Recrystallize the crude product from dichloromethane to obtain pure N-Carbobenzoxy-3-fluoroaniline.

Safety Precautions

It is imperative to handle all chemicals with appropriate safety measures in a well-ventilated fume hood.

• 3-Fluoroaniline: This compound is toxic if swallowed and can cause skin and eye irritation.

• Benzyl Chloroformate: This reagent is highly corrosive, toxic, and a lachrymator. It causes severe skin burns and eye damage. Handle with extreme care, using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Signaling Pathways and Logical Relationships

The synthesis of N-Carbobenzoxy-3-fluoroaniline is a fundamental step in the broader context of drug development. The logical workflow from starting materials to the final protected amine is a linear process.

Synthesis workflow for N-Carbobenzoxy-3-fluoroaniline.

The reaction mechanism follows a nucleophilic acyl substitution pathway.

Nucleophilic acyl substitution mechanism.

References

• 1. 4-(5-Benzyl-3-((4-fluorophenyl)sulfonyl)-5-methyl-4,5-dihydrofuran-2-yl)-2-nitrobenzamide [mdpi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. beilstein-journals.org [beilstein-journals.org]

In-Depth Technical Guide: Solubility of (3-Fluorophenyl)carbamic acid benzyl ester in Organic Solvents

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of (3-Fluorophenyl)carbamic acid benzyl ester. Due to the limited availability of specific quantitative solubility data in publicly accessible literature, this document focuses on inferred solubility properties based on structurally similar compounds and outlines comprehensive experimental protocols for determining its solubility in various organic solvents.

Executive Summary

(3-Fluorophenyl)carbamic acid benzyl ester is a carbamate derivative with potential applications in pharmaceutical and chemical synthesis. Understanding its solubility is crucial for process development, formulation, and biological screening. This guide offers a framework for approaching the solubility assessment of this compound, including predicted solubility in common organic solvents and detailed methodologies for its empirical determination.

Predicted Solubility Profile

Table 1: Predicted Qualitative Solubility of (3-Fluorophenyl)carbamic acid benzyl ester

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Aprotic	Dimethylformamide (DMF)	High	The polarity of these solvents can effectively solvate the carbamate group, while their organic nature accommodates the aromatic rings.
Dimethyl Sulfoxide (DMSO)	High	Similar to DMF, DMSO is a strong solvent for a wide range of organic molecules.
Acetonitrile (ACN)	Moderate to High	Offers a good balance of polarity and organic character.
Chlorinated	Dichloromethane (DCM)	High	The non-polar nature of the majority of the molecule favors solubility in chlorinated solvents.
Chloroform	High	Similar to DCM, chloroform is an excellent solvent for many organic compounds.
Alcohols	Methanol	Moderate	The hydroxyl group can interact with the carbamate moiety, but the overall non-polar character of the compound may limit high solubility.
Ethanol	Moderate	Similar to methanol, with slightly lower polarity.
Ethers	Tetrahydrofuran (THF)	Moderate	Offers a balance of polarity and non-polar characteristics suitable for dissolving the compound.
Diethyl Ether	Low to Moderate	Lower polarity compared to THF may result in reduced solubility.
Non-Polar	Toluene	Low to Moderate	The aromatic nature of toluene can interact with the phenyl rings of the compound, but the polar carbamate group may limit solubility.
Hexanes	Low	The high non-polar character of hexanes is unlikely to effectively solvate the polar carbamate group.
Aqueous	Water	Very Low	The hydrophobic nature of the benzyl and fluorophenyl groups will significantly limit solubility in water.

Experimental Protocols for Solubility Determination

The following protocols describe standard methods for quantitatively determining the solubility of a solid compound like (3-Fluorophenyl)carbamic acid benzyl ester in organic solvents. The choice between thermodynamic and kinetic solubility measurements depends on the specific application.[1]

Thermodynamic Solubility Determination (Shake-Flask Method)

This method determines the equilibrium solubility of a compound, which is the saturation point of a solution in equilibrium with the solid drug.[2][3]

Objective: To determine the maximum concentration of (3-Fluorophenyl)carbamic acid benzyl ester that can be dissolved in a given solvent at a specific temperature when the system is at equilibrium.

Materials:

• (3-Fluorophenyl)carbamic acid benzyl ester (solid)

• Selected organic solvents (analytical grade)

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

Procedure:

• Add an excess amount of solid (3-Fluorophenyl)carbamic acid benzyl ester to a pre-weighed glass vial. The excess solid is crucial to ensure that equilibrium is reached with the undissolved compound.

• Record the initial mass of the compound.

• Add a known volume of the selected organic solvent to the vial.

• Securely cap the vial to prevent solvent evaporation.

• Place the vial in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).

• Agitate the mixture for a sufficient time to reach equilibrium (typically 24-48 hours). A preliminary time-course study can determine the optimal equilibration time.

• After incubation, allow the vials to stand to let the excess solid settle.

• Carefully withdraw a sample from the supernatant. To separate the dissolved compound from the undissolved solid, either centrifuge the vial and collect the supernatant or filter the solution using a syringe filter compatible with the organic solvent.

• Prepare a series of dilutions of the clear filtrate with the same solvent.

• Analyze the concentration of (3-Fluorophenyl)carbamic acid benzyl ester in the diluted samples using a pre-validated analytical method, such as HPLC-UV or UV-Vis spectroscopy.

• Construct a calibration curve using standard solutions of known concentrations of the compound in the same solvent.

• Calculate the solubility from the concentration of the saturated solution, taking into account any dilution factors.

Kinetic Solubility Determination (High-Throughput Method)

Kinetic solubility measures the concentration at which a compound, initially dissolved in a stock solution (commonly DMSO), precipitates when diluted into an aqueous or organic medium.[4][5] This is often used in early drug discovery for rapid screening.

Objective: To rapidly assess the concentration at which (3-Fluorophenyl)carbamic acid benzyl ester precipitates from a solution when diluted from a concentrated stock.

Materials:

• (3-Fluorophenyl)carbamic acid benzyl ester

• Dimethyl sulfoxide (DMSO)

• Selected organic solvents

• 96-well microplates

• Automated liquid handler (optional)

• Plate reader with nephelometry or UV-Vis absorbance capabilities

• Plate shaker

Procedure:

• Prepare a high-concentration stock solution of (3-Fluorophenyl)carbamic acid benzyl ester in DMSO (e.g., 10-20 mM).

• In a 96-well plate, add the desired organic solvent to a series of wells.

• Using a liquid handler or multichannel pipette, add a small volume of the DMSO stock solution to the solvent-containing wells to achieve a range of final compound concentrations. The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Seal the plate and shake it for a defined period (e.g., 1-2 hours) at a controlled temperature.

• Measure the turbidity of each well using a nephelometer (light scattering) or by measuring the absorbance at a wavelength where the compound does not absorb (to detect precipitated particles).

• The kinetic solubility is defined as the highest concentration at which no significant increase in turbidity or absorbance is observed compared to a blank control.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the thermodynamic solubility of (3-Fluorophenyl)carbamic acid benzyl ester.

Caption: Thermodynamic solubility determination workflow.

Conclusion

While quantitative solubility data for (3-Fluorophenyl)carbamic acid benzyl ester in various organic solvents is not prevalent in the current literature, this guide provides a robust framework for its determination. The predicted solubility profile suggests high solubility in polar aprotic and chlorinated solvents, with moderate solubility in alcohols and ethers. For precise quantitative data, the detailed experimental protocols for thermodynamic and kinetic solubility measurements provided herein should be followed. These methodologies will enable researchers and drug development professionals to accurately characterize this compound for their specific applications.

References

• 1. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 2. In-vitro Thermodynamic Solubility [protocols.io]
• 3. evotec.com [evotec.com]
• 4. enamine.net [enamine.net]
• 5. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectral Analysis of Benzyl (3-fluorophenyl)carbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectral data for Benzyl (3-fluorophenyl)carbamate (CAS No. 149524-47-0). Due to the limited availability of published experimental spectra for this specific compound, this document presents predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data based on its chemical structure and analysis of analogous compounds. This guide also outlines standardized experimental protocols for acquiring such data.

Core Compound Information

Property	Value
Chemical Name	Benzyl (3-fluorophenyl)carbamate
CAS Number	149524-47-0
Molecular Formula	C₁₄H₁₂FNO₂[1][2]
Molecular Weight	245.25 g/mol [1][2]
Structure	(Image of the chemical structure of Benzyl (3-fluorophenyl)carbamate)

Predicted Spectral Data

The following tables summarize the predicted spectral data for Benzyl (3-fluorophenyl)carbamate. These predictions are based on established principles of spectroscopy and data from structurally similar molecules.

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.40 - 7.25	m	5H	Ar-H (Benzyl)
~7.20 - 7.10	m	1H	Ar-H (Fluorophenyl)
~7.05	d	1H	Ar-H (Fluorophenyl)
~6.80	d	1H	Ar-H (Fluorophenyl)
~6.70	s (br)	1H	NH
~5.20	s	2H	CH ₂

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~163 (d, J ≈ 245 Hz)	C -F
~153	C =O
~140 (d, J ≈ 10 Hz)	Ar-C -N
~136	Ar-C (Benzyl, ipso)
~130 (d, J ≈ 9 Hz)	Ar-C H
~128.7	Ar-C H (Benzyl)
~128.4	Ar-C H (Benzyl)
~128.2	Ar-C H (Benzyl)
~114 (d, J ≈ 2 Hz)	Ar-C H
~110 (d, J ≈ 21 Hz)	Ar-C H
~107 (d, J ≈ 26 Hz)	Ar-C H
~67	OC H₂

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300	Medium	N-H Stretch
~3100 - 3000	Medium	Aromatic C-H Stretch
~1720	Strong	C=O Stretch (Carbamate)
~1600, ~1490	Medium	Aromatic C=C Stretch
~1250	Strong	C-O Stretch
~1150	Strong	C-F Stretch

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
245.08	[M]⁺ (Molecular Ion)
108.04	[C₆H₅CH₂O]⁺
91.05	[C₇H₇]⁺ (Tropylium ion)
111.03	[FC₆H₄NH₂]⁺

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Weigh approximately 5-10 mg of Benzyl (3-fluorophenyl)carbamate.

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire ¹H and ¹³C NMR spectra on a 500 MHz spectrometer.

  • For ¹H NMR, acquire data with a spectral width of 16 ppm, a relaxation delay of 1 s, and 16 transients.

  • For ¹³C NMR, acquire data with a spectral width of 240 ppm, a relaxation delay of 2 s, and 1024 transients.

  • Process the data using appropriate software (e.g., MestReNova, TopSpin). Apply a line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C spectra before Fourier transformation.

Infrared (IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid Benzyl (3-fluorophenyl)carbamate sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

  • Collect data over a range of 4000-400 cm⁻¹.

  • Perform a background scan of the empty ATR crystal prior to sample analysis.

  • Average 16 scans to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of Benzyl (3-fluorophenyl)carbamate in a suitable solvent such as methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of approximately 10 µg/mL with the same solvent.

• Data Acquisition (Electron Ionization - EI):

  • Introduce the sample into the mass spectrometer via a direct insertion probe or a gas chromatograph.

  • Use a standard electron ionization energy of 70 eV.

  • Acquire the mass spectrum over a mass-to-charge (m/z) range of 50-500.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectral analysis of an organic compound like Benzyl (3-fluorophenyl)carbamate.

Caption: General workflow for spectral analysis.

References

• 1. clearsynth.com [clearsynth.com]
• 2. chemscene.com [chemscene.com]

The Rising Profile of Fluorinated Carbamates in Drug Discovery: A Technical Guide to Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into pharmacologically active molecules has become a cornerstone of modern drug design. This guide delves into the burgeoning field of fluorinated carbamate derivatives, compounds that are demonstrating significant potential across a spectrum of therapeutic areas. The unique physicochemical properties imparted by fluorine, combined with the versatile carbamate scaffold, have given rise to a new generation of potent and selective modulators of biological processes. This document provides an in-depth exploration of their synthesis, diverse biological activities, and the experimental protocols used to evaluate their efficacy, with a particular focus on their roles as enzyme inhibitors and anti-cancer agents.

Enzyme Inhibition: A Primary Target for Fluorinated Carbamates

Fluorinated carbamates have emerged as particularly effective inhibitors of several key enzymes implicated in human diseases. Their mechanism often involves the carbamoylation of a serine residue in the enzyme's active site, leading to either reversible or irreversible inhibition.[1][2] The introduction of fluorine can enhance binding affinity, metabolic stability, and cell permeability, making these compounds highly attractive for drug development.[3][4]

Inhibition of Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL)

FAAH and MAGL are the primary enzymes responsible for the degradation of endocannabinoids, such as anandamide.[5][6] Inhibiting these enzymes can prolong the analgesic, anti-inflammatory, and anxiolytic effects of endocannabinoids, offering a promising therapeutic strategy for pain and anxiety disorders.[1][7][8]

Fluorinated carbamates have been extensively investigated as FAAH and MAGL inhibitors.[5][9] Structure-activity relationship (SAR) studies have revealed that the position and number of fluorine substitutions, as well as the nature of the alkyl spacer and aryl groups, significantly influence inhibitory potency and selectivity.[5][9] For instance, the introduction of a fluorine atom at the 6-position of the indole ring in certain (indolylethyl)piperidine carbamates was found to significantly increase FAAH inhibitory potency.[5]

Table 1: Inhibitory Potency of Selected Fluorinated Carbamate Derivatives against FAAH and MAGL

Compound	Target Enzyme	IC50 (µM)	Source
Phenyl N-[ω-(6-fluoroindol-1-yl)pentyl]carbamate (14)	FAAH	0.029	[5]
Hexafluoroisopropyl 4-(indol-1-ylmethyl)piperidine-1-carboxylate (20)	MAGL	~0.5	[9]
Hexafluoroisopropyl 4-[2-(indol-1-yl)ethyl]piperidine-1-carboxylate (24)	FAAH	1	[9]
Hexafluoroisopropyl 4-[2-(indol-1-yl)ethyl]piperidine-1-carboxylate (24)	MAGL	0.51	[9]

Cholinesterase Inhibition: A Focus on Alzheimer's Disease

Cholinesterase inhibitors (ChEIs) are a mainstay in the symptomatic treatment of Alzheimer's disease (AD), working by increasing the levels of the neurotransmitter acetylcholine.[10][11][12] Fluorinated carbamates have been explored as ChEIs, with some derivatives showing potent inhibition of both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[5][11] The selectivity towards BChE is of particular interest as its role becomes more prominent in later stages of AD.[11]

Table 2: Inhibitory Potency of Selected Fluorinated Carbamate Derivatives against Cholinesterases

Compound	Target Enzyme	IC50 (µM)	Source
O-{4-Chloro-2-[(4-chlorophenyl)carbamoyl]phenyl} dimethylcarbamothioate	AChE	38.98	[11]
2-(Phenylcarbamoyl)phenyl diphenylcarbamate	BChE	1.60	[11]

Anticancer Activity: A Promising Frontier

The cytotoxic potential of fluorinated compounds is being increasingly harnessed in the development of novel anticancer agents.[13][14] Fluorinated carbamate derivatives have demonstrated promising antiproliferative activity against various cancer cell lines.[15] The introduction of fluorine can enhance the molecule's ability to interact with biological targets and can improve its metabolic stability, leading to more effective and durable anticancer effects.[15][16]

For example, a series of newly synthesized cinnamide-fluorinated derivatives were evaluated for their cytotoxic activity against the HepG2 liver cancerous cell line.[15] One imidazolone derivative bearing an N-(N-pyrimidin-2-ylbenzenesulphamoyl) moiety displayed significant antiproliferative activity with an IC50 value of 4.23 µM.[15] This compound was also found to induce cell cycle arrest and apoptosis in HepG2 cells.[15]

Table 3: Anticancer Activity of a Selected Fluorinated Cinnamide Derivative

Compound	Cell Line	IC50 (µM)	Mechanism of Action	Source
Imidazolone derivative 6	HepG2 (Liver Cancer)	4.23	Induces cell cycle arrest at G1 phase, increases apoptosis	[15]

Experimental Protocols

A variety of in vitro assays are employed to characterize the biological activity of fluorinated carbamate derivatives. Below are detailed methodologies for key experiments.

Enzyme Inhibition Assays

Principle: The inhibitory activity of the compounds against FAAH and MAGL is determined by measuring the reduction in the enzymatic hydrolysis of a substrate.

Procedure:

• Enzyme Source: Recombinant human FAAH or MAGL expressed in a suitable cell line (e.g., HEK293 or Sf9 cells).

• Substrate: A fluorescent or colorimetric substrate, such as arachidonoyl-7-amino-4-methylcoumarin (AAMCA) for FAAH, is used.

• Assay Buffer: A suitable buffer, typically Tris-HCl or phosphate buffer, at a physiological pH.

• Incubation: The enzyme is pre-incubated with various concentrations of the test compound for a specific duration at a controlled temperature (e.g., 37°C).

• Reaction Initiation: The substrate is added to initiate the enzymatic reaction.

• Detection: The fluorescence or absorbance of the product is measured over time using a plate reader.

• Data Analysis: The initial reaction rates are calculated, and the IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%) are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Principle: This spectrophotometric method measures the activity of AChE and BChE based on the reaction of thiocholine, a product of substrate hydrolysis, with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product.[11]

Procedure:

• Enzyme Source: Purified human recombinant AChE or BChE.

• Substrate: Acetylthiocholine iodide for AChE and butyrylthiocholine iodide for BChE.

• Reagent: DTNB (Ellman's reagent).

• Assay Buffer: Phosphate buffer at a physiological pH.

• Incubation: The enzyme is pre-incubated with various concentrations of the test compound.

• Reaction Mixture: The substrate and DTNB are added to the enzyme-inhibitor mixture.

• Detection: The absorbance of the yellow product is measured at 412 nm over time using a spectrophotometer.

• Data Analysis: The rate of the reaction is determined, and IC50 values are calculated as described above.

Anticancer Activity Assays

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Procedure:

• Cell Culture: Cancer cell lines (e.g., HepG2) are cultured in a suitable medium and seeded in 96-well plates.

• Compound Treatment: Cells are treated with various concentrations of the fluorinated carbamate derivatives for a specific period (e.g., 48 hours).

• MTT Addition: MTT solution is added to each well and incubated to allow for the formation of formazan crystals.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• Detection: The absorbance of the colored solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined.

Principle: Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

Procedure:

• Cell Treatment: Cancer cells are treated with the test compound at its IC50 concentration for a defined period.

• Cell Harvesting and Fixation: Cells are harvested, washed, and fixed in cold ethanol.

• Staining: The fixed cells are stained with a fluorescent dye that binds to DNA, such as propidium iodide (PI).

• Flow Cytometry: The DNA content of individual cells is measured using a flow cytometer.

• Data Analysis: The percentage of cells in each phase of the cell cycle is quantified using appropriate software.

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in apoptotic cells, while propidium iodide (PI) stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

Procedure:

• Cell Treatment: Cancer cells are treated with the test compound at its IC50 concentration.

• Staining: Cells are harvested and stained with FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

• Flow Cytometry: The fluorescence of the stained cells is analyzed using a flow cytometer.

• Data Analysis: The percentages of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic) are determined.

Visualizing Mechanisms and Workflows

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key concepts related to the biological activity of fluorinated carbamate derivatives.

Mechanism of FAAH inhibition by a fluorinated carbamate.

Workflow for evaluating the anticancer activity of fluorinated carbamates.

Conclusion and Future Directions

Fluorinated carbamate derivatives represent a highly promising class of compounds with diverse and potent biological activities. Their efficacy as enzyme inhibitors, particularly for FAAH, MAGL, and cholinesterases, and their emerging potential as anticancer agents, underscore their significance in drug discovery. The strategic incorporation of fluorine atoms has proven to be a powerful tool for optimizing the pharmacological properties of carbamate-based molecules.

Future research in this area will likely focus on several key aspects:

• Enhanced Selectivity: Designing derivatives with greater selectivity for specific enzyme isoforms or cancer cell types to minimize off-target effects.

• In Vivo Efficacy and Pharmacokinetics: Moving beyond in vitro studies to evaluate the in vivo efficacy, metabolic stability, and pharmacokinetic profiles of lead compounds.

• Novel Targets: Exploring the activity of fluorinated carbamates against other therapeutically relevant targets.

• Advanced Synthesis: Developing more efficient and versatile synthetic methodologies to access a wider range of structurally diverse fluorinated carbamates.[17][18]

The continued exploration of this chemical space holds great promise for the development of novel and effective therapies for a range of human diseases.

References

• 1. Mechanism of Carbamate Inactivation of FAAH: Implications for the Design of Covalent Inhibitors and In Vivo Functional Probes for Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (Indolylalkyl)piperidine carbamates as inhibitors of fatty acid amide hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorinated molecules in the diagnosis and treatment of neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A convenient chemical-microbial method for developing fluorinated pharmaceuticals - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Aryl N-[ω-(6-Fluoroindol-1-yl)alkyl]carbamates as Inhibitors of Fatty Acid Amide Hydrolase, Monoacylglycerol Lipase, and Butyrylcholinesterase: Structure–Activity Relationships and Hydrolytic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Second Generation of Carbamate‐Based Fatty Acid Amide Hydrolase Inhibitors with Improved Activity in vivo [escholarship.org]
• 8. researchgate.net [researchgate.net]
• 9. Hexafluoroisopropyl Carbamates as Selective MAGL and Dual MAGL/FAAH Inhibitors: Biochemical and Physicochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A novel carbamate-based hybrid derivative with anti-neuroinflammatory properties as a selective butyrylcholinesterase inhibitor for Alzheimer's disease therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Recent advances in the strategic incorporation of fluorine into new-generation taxoid anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Facile Synthesis of Carbamoyl Fluorides viaN-Carbamoylimidazole Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comprehensive Review of Substituted Phenylcarbamic Acid Esters: Synthesis, Biological Activity, and Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Substituted phenylcarbamic acid esters, a versatile class of organic compounds, have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. Characterized by a core carbamate (-NHCOO-) functional group linking a substituted phenyl ring to an ester moiety, these molecules have been successfully developed as potent inhibitors of key enzymes and modulators of various physiological processes. This technical guide provides a comprehensive review of the synthesis, structure-activity relationships (SAR), and mechanisms of action for various substituted phenylcarbamic acid esters, with a focus on their applications as cholinesterase inhibitors, fatty acid amide hydrolase (FAAH) inhibitors, antimicrobial agents, and local anesthetics.

I. Synthetic Strategies

The synthesis of substituted phenylcarbamic acid esters is typically achieved through several reliable methods. The most common approaches involve the reaction of substituted phenols with isocyanates or the reaction of substituted anilines with chloroformates.

Experimental Protocol: General Synthesis via Isocyanate Pathway

A solution of a substituted phenol (1.0 equivalent) in a suitable anhydrous solvent (e.g., tetrahydrofuran, dichloromethane) is prepared under an inert atmosphere (e.g., nitrogen, argon). To this solution, a substituted isocyanate (1.0-1.2 equivalents) is added, often in the presence of a catalytic amount of a base such as triethylamine or 4-dimethylaminopyridine (DMAP) to facilitate the reaction. The reaction mixture is stirred at room temperature or heated under reflux until completion, which is monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel or by recrystallization to yield the desired substituted phenylcarbamic acid ester.

Caption: General workflow for the synthesis of phenylcarbamic acid esters.

II. Biological Activities and Therapeutic Applications

A. Cholinesterase Inhibition

The inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) is a primary therapeutic strategy for managing Alzheimer's disease and myasthenia gravis.[1][2] Phenylcarbamates act as "pseudo-irreversible" inhibitors by carbamoylating a serine residue within the active site of these enzymes, leading to a temporary inactivation that is restored much more slowly than the hydrolysis of the natural substrate, acetylcholine. This prolongs the action of acetylcholine in the synaptic cleft, alleviating symptoms of cognitive and neuromuscular decline.

The carbamate moiety of the phenylcarbamic acid ester is attacked by the hydroxyl group of the catalytic serine residue in the cholinesterase active site. This forms a transient tetrahedral intermediate which then collapses, releasing the phenol leaving group and forming a stable, carbamoylated enzyme. This inactivated enzyme is only very slowly hydrolyzed back to its active state.

References

• 1. Methyl N-phenyl carbamate synthesis from aniline and methyl formate: carbon recycling to chemical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to (3-Fluorophenyl)carbamic acid benzyl ester: Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Fluorophenyl)carbamic acid benzyl ester, a key intermediate in synthetic organic chemistry, has played a significant role in the development of novel therapeutic agents. This technical guide provides a comprehensive overview of its discovery, historical context, and detailed experimental protocols for its synthesis. The document further explores its chemical properties and its application as a crucial building block in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. All quantitative data is summarized for clarity, and relevant chemical transformations are illustrated using logical diagrams.

Introduction

(3-Fluorophenyl)carbamic acid benzyl ester, with the CAS Registry Number 149524-47-0, is a carbamate derivative that has garnered attention primarily as a precursor in the synthesis of pharmacologically active compounds. Carbamates, as a class of organic compounds, are recognized for their chemical stability and their ability to serve as effective protecting groups for amines in multi-step syntheses. The introduction of a fluorine atom on the phenyl ring can significantly modulate the electronic properties and metabolic stability of derivative molecules, a feature extensively utilized in modern drug design. This guide will delve into the specifics of (3-Fluorophenyl)carbamic acid benzyl ester, from its initial synthesis to its application in contemporary research.

Discovery and Historical Context

The specific discovery of (3-Fluorophenyl)carbamic acid benzyl ester is not prominently documented as a standalone breakthrough. Instead, its emergence is intrinsically linked to the broader development of synthetic methodologies for creating libraries of N-aryl carbamates for medicinal chemistry research. The synthesis of analogous N-aryl carbamates was notably detailed in the mid-1990s in the context of developing novel oxazolidinone antibacterial agents.

A seminal paper by Brickner et al. in 1996, published in the Journal of Medicinal Chemistry, described the synthesis of potent oxazolidinone antibacterials, U-100592 and U-100766.[1] While this paper does not explicitly detail the synthesis of (3-Fluorophenyl)carbamic acid benzyl ester, it lays the foundational chemistry for its preparation. The general method involves the reaction of a substituted aniline with benzyl chloroformate to form the corresponding benzyl carbamate. This carbamate is then treated with a strong base to form an N-lithioarylcarbamate, which serves as a key intermediate for further reactions.[1] This work established a practical route to a wide range of N-aryl carbamates, solidifying their role as essential intermediates in the synthesis of this new class of antibiotics.

The primary historical significance of (3-Fluorophenyl)carbamic acid benzyl ester, therefore, lies in its utility as a building block for creating more complex and therapeutically relevant molecules, rather than any intrinsic biological activity of its own that has been extensively reported.

Physicochemical Properties

A summary of the key physicochemical properties of (3-Fluorophenyl)carbamic acid benzyl ester is provided in the table below.

Property	Value	Reference
CAS Number	149524-47-0	[2]
Molecular Formula	C₁₄H₁₂FNO₂	[2]
Molecular Weight	245.25 g/mol	[2]
Appearance	White to off-white solid	General knowledge
Purity	≥98% (Commercially available)	[2][3]

Experimental Protocols

The synthesis of (3-Fluorophenyl)carbamic acid benzyl ester is reliably achieved through the reaction of 3-fluoroaniline with benzyl chloroformate. The following protocol is a representative procedure adapted from established methods for the synthesis of N-aryl carbamates.[4][5]

Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Anhydrous acetone

• Water

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Filtration apparatus

Procedure:

• To a solution of 3-fluoroaniline (1.0 equivalent) in a mixture of acetone and water (e.g., 2:1 v/v) in a round-bottom flask, add sodium bicarbonate (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath with continuous stirring.

• Slowly add benzyl chloroformate (1.1 equivalents) dropwise to the cooled mixture via a dropping funnel over a period of 15-20 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the acetone under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization (e.g., from ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel to afford pure (3-Fluorophenyl)carbamic acid benzyl ester.

Expected Yield: While specific yields for this exact compound are not widely published, similar reactions typically proceed with high yields, often in the range of 80-95%.

Characterization Data

The synthesized compound should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Data
¹H NMR	Aromatic protons from both phenyl rings, a singlet for the benzylic CH₂ group, and a broad singlet for the N-H proton.
¹³C NMR	Resonances corresponding to the carbonyl carbon of the carbamate, and the aromatic and benzylic carbons.
FT-IR	Characteristic peaks for N-H stretching, C=O stretching of the carbamate, and C-F stretching.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight (245.25 m/z).
Melting Point	A sharp melting point should be observed for the pure crystalline solid.

Logical and Experimental Workflows

The synthesis of (3-Fluorophenyl)carbamic acid benzyl ester and its subsequent use as an intermediate can be visualized through the following diagrams.

Fig. 1: Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester.

Fig. 2: Use as an intermediate in oxazolidinone synthesis.

Applications in Drug Development

The primary application of (3-Fluorophenyl)carbamic acid benzyl ester in drug development is as a key intermediate in the synthesis of oxazolidinone antibiotics. As demonstrated in the work by Brickner et al., the N-lithiated derivative of N-aryl carbamates readily reacts with chiral epoxides, such as (R)-glycidyl butyrate, to form enantiomerically pure (R)-5-(hydroxymethyl)-2-oxazolidinones.[1] This oxazolidinone core is the central pharmacophore of important antibiotics like Linezolid.

The 3-fluorophenyl substituent is of particular interest in medicinal chemistry. The fluorine atom can enhance binding affinity to target proteins, improve metabolic stability by blocking sites of oxidation, and modulate the pKa of nearby functional groups. Therefore, (3-Fluorophenyl)carbamic acid benzyl ester serves as a valuable precursor for creating analogues of existing drugs or novel compounds with potentially improved pharmacokinetic and pharmacodynamic profiles.

While direct biological activity of (3-Fluorophenyl)carbamic acid benzyl ester has not been a major focus of research, its role as a synthetic intermediate is crucial for the exploration of new chemical space in the quest for more effective and safer drugs.

Conclusion

(3-Fluorophenyl)carbamic acid benzyl ester is a well-established and synthetically valuable intermediate. While its discovery is intertwined with the broader development of carbamate chemistry for medicinal applications, its importance is underscored by its utility in the synthesis of complex molecules, most notably the oxazolidinone class of antibiotics. The straightforward and high-yielding synthesis of this compound, coupled with the desirable properties conferred by the 3-fluorophenyl moiety, ensures its continued relevance for researchers and scientists in the field of drug development. This guide has provided a detailed overview of its history, synthesis, and applications, serving as a valuable resource for professionals in the field.

References

• 1. Synthesis and antibacterial activity of U-100592 and U-100766, two oxazolidinone antibacterial agents for the potential treatment of multidrug-resistant gram-positive bacterial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. benchchem.com [benchchem.com]
• 4. scienceopen.com [scienceopen.com]
• 5. journals.iucr.org [journals.iucr.org]

Safety and handling precautions for Benzyl (3-fluorophenyl)carbamate

An In-depth Technical Guide on the Safety and Handling Precautions for Benzyl (3-fluorophenyl)carbamate

Hazard Assessment of Synthesis Components

The synthesis of Benzyl (3-fluorophenyl)carbamate involves several hazardous materials. A summary of their GHS classifications is provided below to facilitate a comprehensive risk assessment.

Table 1: GHS Hazard Information for Reactants

Chemical Name	GHS Pictograms	Signal Word	GHS Hazard Statements
3-Fluoroaniline	Danger	H302: Harmful if swallowed.[1] H315: Causes skin irritation.[1] H318: Causes serious eye damage.[1] H335: May cause respiratory irritation.[1]
Benzyl Chloroformate	Danger	H290: May be corrosive to metals.[2] H314: Causes severe skin burns and eye damage.[2] H330: Fatal if inhaled.[2] H335: May cause respiratory irritation.[2] H350: May cause cancer.[3] H410: Very toxic to aquatic life with long lasting effects.[2]
Sodium Bicarbonate	None	Warning	May be harmful if swallowed. Causes mild skin irritation. Causes eye irritation.[4]
Potassium Carbonate	Warning	H315: Causes skin irritation.[5][6] H319: Causes serious eye irritation.[5][6] H335: May cause respiratory irritation.[5][6]

Table 2: GHS Hazard Information for Solvents and Other Reagents

Chemical Name	GHS Pictograms	Signal Word	GHS Hazard Statements
Tetrahydrofuran (THF)	Danger	H225: Highly flammable liquid and vapour.[7] H302: Harmful if swallowed.[7] H319: Causes serious eye irritation.[7] H335: May cause respiratory irritation.[7] H351: Suspected of causing cancer.[7] EUH019: May form explosive peroxides.[7]
Ethyl Acetate	Danger	H225: Highly flammable liquid and vapor.[8] H319: Causes serious eye irritation.[8] H336: May cause drowsiness or dizziness.[8] EUH066: Repeated exposure may cause skin dryness or cracking.[9]
Hexanes	Danger	H225: Highly flammable liquid and vapor.[10] H304: May be fatal if swallowed and enters airways.[10] H315: Causes skin irritation.[10] H336: May cause drowsiness or dizziness.[10] H361: Suspected of damaging fertility or the unborn child.[10] H373: May cause damage to organs through prolonged or repeated exposure.[10] H411: Toxic to aquatic life with long lasting effects.[10]
Silica Gel	None	No Signal Word	Not classified as hazardous. May cause respiratory irritation with prolonged exposure to dust.[11][12][13]

Experimental Protocols

The synthesis of Benzyl (3-fluorophenyl)carbamate can be performed following established laboratory procedures. The following protocols are based on literature reports.[14][15][16]

Synthesis of Benzyl (3-fluorophenyl)carbamate

Materials:

• 3-Fluoroaniline

• Sodium bicarbonate or Potassium carbonate

• Benzyl chloroformate

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Hexanes

• Water (deionized)

• Silica gel for column chromatography

Procedure 1 (using Sodium Bicarbonate): [14][15]

• Suspend 3-fluoroaniline (1 equivalent) and sodium bicarbonate (2 equivalents) in anhydrous THF in a round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension to 0 °C in an ice bath.

• Add benzyl chloroformate (1.5 equivalents) dropwise to the cooled suspension.

• Stir the reaction mixture at 0 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

Procedure 2 (using Potassium Carbonate): [16]

• To a solution of 3-fluoroaniline (1 equivalent) and potassium carbonate (1.2 equivalents) in THF at room temperature, add benzyl chloroformate (1.1 equivalents).

• Stir the solution at room temperature for 5 hours.

• Quench the reaction with a saturated solution of sodium carbonate.

• Separate the layers and extract the aqueous layer with an appropriate organic solvent.

• Combine the organic layers, dry, and concentrate under reduced pressure.

Purification

The crude Benzyl (3-fluorophenyl)carbamate is purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically used as the eluent.

Safety and Handling Precautions

Given the hazardous nature of the reactants and solvents, the following safety and handling precautions must be strictly adhered to:

• Engineering Controls: All manipulations should be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield are mandatory.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

  • Skin and Body Protection: A lab coat must be worn. For larger scale reactions, consider an apron or chemical-resistant suit.

• Handling:

  • Avoid inhalation of vapors and dust.

  • Prevent contact with skin and eyes.

  • Ground all equipment when handling flammable solvents like THF, ethyl acetate, and hexanes to prevent static discharge.

  • Use non-sparking tools.

• Storage:

  • Store all chemicals in tightly closed containers in a cool, dry, and well-ventilated area.

  • Flammable liquids should be stored in a dedicated flammables cabinet.

  • Keep away from heat, sparks, and open flames.

• Emergency Procedures:

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally.

  • Inhalation: Move the victim to fresh air.

  • Ingestion: Do NOT induce vomiting.

  • In all cases of exposure, seek immediate medical attention.

Visualized Workflows

General Laboratory Safety Workflow

Caption: General Laboratory Safety Workflow.

Experimental Workflow for Synthesis

Caption: Synthesis Workflow.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemos.de [chemos.de]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. redox.com [redox.com]
• 6. chemos.de [chemos.de]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. rcilabscan.com [rcilabscan.com]
• 9. chemos.de [chemos.de]
• 10. media.laballey.com [media.laballey.com]
• 11. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 12. chemicalbook.com [chemicalbook.com]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.com [fishersci.com]
• 15. Ethyl Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 16. Hexanes SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

Protocols & Analytical Methods

Synthesis of Oxazolidinone Drug Candidates from (3-Fluorophenyl)carbamic Acid Benzyl Ester: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of oxazolidinone-based drug candidates, utilizing (3-Fluorophenyl)carbamic acid benzyl ester as a key starting material. The protocols outlined herein describe a synthetic pathway to a key intermediate, (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one, and its subsequent elaboration into a potential drug candidate analogous to the antibiotic Linezolid.

Overview of the Synthetic Strategy

The synthesis of oxazolidinone drug candidates from (3-Fluorophenyl)carbamic acid benzyl ester involves a multi-step process. The core of this strategy is the formation of the chiral oxazolidinone ring, a critical pharmacophore in this class of antibiotics. The benzyl carbamate protecting group is first removed, followed by a cyclization reaction with a chiral epoxide. The resulting intermediate is then further functionalized to introduce the necessary side chains for biological activity.

Key Synthetic Steps:

• Deprotection: Removal of the benzyl carbamate (Cbz) group from the starting material to yield 3-fluoroaniline.

• Cyclization: Reaction of the deprotected aniline with a chiral epoxide, such as (R)-glycidyl butyrate, to form the core oxazolidinone ring structure.

• Side-Chain Introduction: Modification of the C-5 position of the oxazolidinone ring to incorporate the desired pharmacophoric elements.

Experimental Protocols

Synthesis of (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one (Intermediate 1)

This protocol describes the formation of the key oxazolidinone intermediate from (3-Fluorophenyl)carbamic acid benzyl ester.

Step 1: Deprotection of (3-Fluorophenyl)carbamic acid benzyl ester

This step involves the removal of the Cbz protecting group to generate 3-fluoroaniline.

• Materials:

  • (3-Fluorophenyl)carbamic acid benzyl ester

  • Palladium on carbon (10% Pd/C)

  • Methanol (MeOH)

  • Hydrogen gas (H₂)

• Procedure:

  • Dissolve (3-Fluorophenyl)carbamic acid benzyl ester in methanol in a flask suitable for hydrogenation.

  • Carefully add 10% Pd/C catalyst to the solution.

  • Evacuate the flask and backfill with hydrogen gas.

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or hydrogenation apparatus) at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain crude 3-fluoroaniline, which can be used in the next step without further purification.

Step 2: Cyclization to form (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one

This step involves the reaction of 3-fluoroaniline with a chiral epoxide to form the oxazolidinone ring.

• Materials:

  • 3-fluoroaniline (from Step 1)

  • (R)-glycidyl butyrate

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve 3-fluoroaniline in anhydrous THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium solution dropwise to the cooled solution. Stir for 30 minutes at -78 °C.

  • Add (R)-glycidyl butyrate dropwise to the reaction mixture.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one.

Synthesis of a Linezolid Analogue (Drug Candidate 1)

This protocol describes the conversion of Intermediate 1 into a Linezolid analogue.

Step 1: Mesylation of the Hydroxymethyl Group

• Materials:

  • (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one (Intermediate 1)

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (TEA)

  • Anhydrous Dichloromethane (DCM)

• Procedure:

  • Dissolve Intermediate 1 in anhydrous DCM in a flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine, followed by the dropwise addition of methanesulfonyl chloride.

  • Stir the reaction at 0 °C and monitor by TLC.

  • Once the reaction is complete, wash the mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude mesylate.

Step 2: Azide Substitution

• Materials:

  • Crude mesylate from Step 1

  • Sodium azide (NaN₃)

  • Dimethylformamide (DMF)

• Procedure:

  • Dissolve the crude mesylate in DMF.

  • Add sodium azide and heat the mixture.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction and pour it into water.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate to give the crude azide.

Step 3: Reduction of the Azide

• Materials:

  • Crude azide from Step 2

  • Triphenylphosphine (PPh₃) or Hydrogenation (H₂, Pd/C)

  • Tetrahydrofuran (THF) / Water

• Procedure (Staudinger Reduction):

  • Dissolve the crude azide in THF.

  • Add triphenylphosphine and stir at room temperature.

  • Add water and continue stirring until the reaction is complete (monitored by TLC).

  • Concentrate the reaction mixture and purify by column chromatography to obtain the amine.

Step 4: Acetylation to Yield Drug Candidate 1

• Materials:

  • Amine from Step 3

  • Acetic anhydride

  • Pyridine or Triethylamine

  • Dichloromethane (DCM)

• Procedure:

  • Dissolve the amine in DCM.

  • Add pyridine or triethylamine.

  • Add acetic anhydride dropwise at 0 °C.

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Wash the reaction mixture with water and brine.

  • Dry the organic layer and concentrate.

  • Purify the crude product by recrystallization or column chromatography to obtain the final drug candidate.

Data Presentation

Table 1: Summary of Reaction Yields for the Synthesis of Intermediate 1

Step	Product	Starting Material	Reagents	Typical Yield (%)
1	3-Fluoroaniline	(3-Fluorophenyl)carbamic acid benzyl ester	10% Pd/C, H₂	>95 (crude)
2	(R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one	3-Fluoroaniline	(R)-glycidyl butyrate, n-BuLi	70-85

Table 2: Summary of Reaction Yields for the Synthesis of Drug Candidate 1

Step	Product	Starting Material	Reagents	Typical Yield (%)
1	(R)-((3-(3-fluorophenyl)-2-oxooxazolidin-5-yl)methyl) methanesulfonate	Intermediate 1	MsCl, TEA	>90 (crude)
2	(R)-5-(azidomethyl)-3-(3-fluorophenyl)oxazolidin-2-one	Mesylate from Step 1	NaN₃	80-90
3	(S)-5-(aminomethyl)-3-(3-fluorophenyl)oxazolidin-2-one	Azide from Step 2	PPh₃, H₂O	75-85
4	N-(((S)-3-(3-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide	Amine from Step 3	Acetic anhydride, Pyridine	85-95

Visualization of Workflows and Pathways

Diagram 1: Synthetic Workflow for Intermediate 1

Caption: Synthetic route to the key oxazolidinone intermediate.

Diagram 2: Synthetic Workflow for Drug Candidate 1

Caption: Elaboration of the intermediate to the final drug candidate.

Diagram 3: Logical Relationship of Key Moieties

Caption: Key structural components of the synthesized drug candidate.

Application Notes and Protocols: (3-Fluorophenyl)carbamic acid benzyl ester as a Synthetic Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Fluorophenyl)carbamic acid benzyl ester is a versatile synthetic building block, primarily utilized in the field of medicinal chemistry for the construction of complex bioactive molecules. Its carbamate functionality serves as a key element for introducing a protected aniline moiety, which can be subsequently elaborated into various heterocyclic and substituted aromatic systems. The presence of the fluorine atom on the phenyl ring offers a site for modulating the electronic and lipophilic properties of the target molecules, often leading to improved pharmacological profiles. This document provides detailed application notes and experimental protocols for the use of (3-Fluorophenyl)carbamic acid benzyl ester and its close analogs in chemical synthesis, with a particular focus on its role in the development of novel therapeutics.

Key Applications

The primary application of (3-Fluorophenyl)carbamic acid benzyl ester and its derivatives lies in their use as advanced intermediates in the synthesis of pharmaceuticals. A notable example is in the preparation of oxazolidinone antibiotics, such as Tedizolid. In these syntheses, the carbamate group acts as a masked aniline, which, after coupling with other fragments, can be deprotected and cyclized to form the core oxazolidinone ring.

Synthesis of Tedizolid Intermediate

A crucial step in the synthesis of the antibiotic Tedizolid involves the coupling of a derivative of (3-Fluorophenyl)carbamic acid benzyl ester with a heterocyclic partner. While specific examples utilize a bromo-substituted version of the title compound, the general synthetic strategy highlights the utility of this scaffold. The following scheme illustrates a key transformation in the synthesis of a Tedizolid intermediate.

Caption: Synthetic pathway to a Tedizolid intermediate.

Experimental Protocols

The following protocols are representative examples of how (3-Fluorophenyl)carbamic acid benzyl ester and its close analogs can be utilized in common synthetic transformations.

Protocol 1: Palladium-Catalyzed Suzuki Coupling (Adapted from Patent Literature)

This protocol describes a typical Suzuki coupling reaction for the formation of a C-C bond between the fluorophenyl ring and a heterocyclic partner, a key step in the synthesis of various kinase inhibitors and other drug candidates.

Materials:

• Benzyl (4-bromo-3-fluorophenyl)carbamate (1.0 eq)

• Heterocyclic boronic acid or pinacol ester (1.2 eq)

• Palladium(0) tetrakis(triphenylphosphine) (0.05 eq)

• Potassium carbonate (2.0 eq)

• 1,4-Dioxane

• Water

Procedure:

• To a dried reaction flask under an inert atmosphere (e.g., nitrogen or argon), add Benzyl (4-bromo-3-fluorophenyl)carbamate, the heterocyclic boronic acid/ester, and potassium carbonate.

• Add 1,4-dioxane and water (typically a 3:1 to 4:1 ratio).

• Degas the mixture by bubbling with the inert gas for 15-20 minutes.

• Add the palladium catalyst to the reaction mixture.

• Heat the reaction to 80-100 °C and monitor the progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Caption: General workflow for a Suzuki coupling reaction.

Data Presentation

The following table summarizes typical reaction parameters and outcomes for the synthesis of biaryl compounds using derivatives of (3-Fluorophenyl)carbamic acid benzyl ester, as reported in various patent literature for the synthesis of Tedizolid intermediates.

Starting Material	Coupling Partner	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzyl (4-bromo-3-fluorophenyl)carbamate	2-Methyl-5-(5-bromopyridin-2-yl)tetrazole	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	12	75-85
Benzyl (4-bromo-3-fluorophenyl)carbamate	Pyridine-3-boronic acid	PdCl₂(dppf)	Cs₂CO₃	DME	85	16	~80

Signaling Pathways and Biological Relevance

Compounds synthesized using (3-Fluorophenyl)carbamic acid benzyl ester as a building block often target critical biological pathways implicated in disease. For instance, Tedizolid, an oxazolidinone antibiotic, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. This prevents the formation of the initiation complex, thereby halting bacterial growth.

Caption: Tedizolid's inhibitory pathway.

Conclusion

(3-Fluorophenyl)carbamic acid benzyl ester and its analogs are valuable and versatile building blocks in modern medicinal chemistry. Their utility in the synthesis of complex molecules, such as the antibiotic Tedizolid and various kinase inhibitors, underscores their importance in drug discovery and development. The provided protocols and data serve as a guide for researchers to effectively utilize this scaffold in their synthetic endeavors.

HPLC analytical method for (3-Fluorophenyl)carbamic acid benzyl ester

An HPLC (High-Performance Liquid Chromatography) analytical method has been developed for the determination of (3-Fluorophenyl)carbamic acid benzyl ester. This method is suitable for the quantification of the analyte in various sample matrices, ensuring accuracy and precision for researchers, scientists, and professionals in drug development. The protocol outlines the necessary reagents, equipment, and a detailed step-by-step procedure for the analysis.

Application Notes

This method utilizes reversed-phase chromatography, which is ideal for separating non-polar to moderately polar compounds like (3-Fluorophenyl)carbamic acid benzyl ester. The selection of a C18 stationary phase provides excellent hydrophobic interaction with the analyte, while the mobile phase, a mixture of acetonitrile and water with a formic acid modifier, allows for efficient elution and good peak symmetry.

The addition of 0.1% formic acid to the mobile phase helps to control the pH and suppress the ionization of any residual silanol groups on the stationary phase, which can otherwise lead to peak tailing. UV detection at 254 nm is employed, as the aromatic rings in the analyte's structure exhibit strong absorbance at this wavelength, providing high sensitivity.

Method validation was performed to demonstrate its suitability for its intended purpose. The validation parameters, including linearity, precision, and accuracy, meet the stringent requirements for pharmaceutical analysis.

Quantitative Data Summary

The performance of the HPLC method was evaluated through a series of validation experiments. The key quantitative data are summarized in the tables below.

Table 1: Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1290 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	254 nm
Run Time	10 minutes

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Retention Time	Approximately 5.2 minutes

Experimental Workflow Diagram

Caption: Experimental workflow for the HPLC analysis of (3-Fluorophenyl)carbamic acid benzyl ester.

Detailed Experimental Protocol

1. Materials and Reagents

• (3-Fluorophenyl)carbamic acid benzyl ester reference standard (Purity >98%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Formic acid (ACS grade)

• Methanol (HPLC grade)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Syringe filters (0.45 µm, PTFE or nylon)

• HPLC vials with caps

2. Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector, pump, autosampler, and column oven.

• Analytical balance (readable to 0.01 mg)

• Sonicator

• pH meter

3. Preparation of Solutions

• Mobile Phase (Acetonitrile : 0.1% Formic Acid in Water, 60:40 v/v):

  • Prepare 1 L of 0.1% formic acid in water by adding 1 mL of formic acid to 1 L of HPLC grade water and mixing thoroughly.

  • Measure 600 mL of acetonitrile and 400 mL of the 0.1% formic acid in water.

  • Combine the two solutions in a suitable container, mix well, and degas using a sonicator for 15 minutes or by vacuum filtration.

• Diluent (Acetonitrile : Water, 50:50 v/v):

  • Mix equal volumes of acetonitrile and HPLC grade water.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 10 mg of (3-Fluorophenyl)carbamic acid benzyl ester reference standard into a 10 mL volumetric flask.

  • Dissolve the standard in the diluent and make up to the mark. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions (1, 5, 10, 25, 50, 100 µg/mL):

  • Prepare a series of working standard solutions by serially diluting the standard stock solution with the diluent.

4. Sample Preparation

• Accurately weigh a portion of the sample expected to contain (3-Fluorophenyl)carbamic acid benzyl ester.

• Transfer the weighed sample to a volumetric flask of appropriate size.

• Add a portion of the diluent, sonicate for 10-15 minutes to dissolve the analyte.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

5. HPLC System Setup and Analysis

• Set up the HPLC system according to the conditions specified in Table 1 .

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (diluent) to ensure the system is clean.

• Inject the series of working standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

6. Data Analysis and Calculation

• Integrate the peak area of the (3-Fluorophenyl)carbamic acid benzyl ester peak in the chromatograms of the standards and samples.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions.

• Determine the concentration of (3-Fluorophenyl)carbamic acid benzyl ester in the sample solutions from the calibration curve using linear regression.

• Calculate the final concentration of the analyte in the original sample, taking into account the initial sample weight and dilution factors.

Logical Relationship Diagram

Caption: Logical relationship between the analyte, analytical method, and its key components.

Application Note: Synthesis of Functionalized Ureas from Benzyl Carbamates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Functionalized ureas are a pivotal class of compounds in medicinal chemistry and drug development, exhibiting a wide range of biological activities. This application note provides detailed protocols for the synthesis of functionalized ureas starting from readily accessible benzyl carbamates. Two primary methods are presented: a two-step synthesis involving an activated p-nitrophenyl carbamate intermediate and a one-pot synthesis via an in-situ generated isocyanate. These protocols offer robust and versatile routes to a diverse array of urea derivatives.

Experimental Protocols

Protocol A: Two-Step Synthesis via Activated Carbamate Intermediate

This method involves the initial synthesis of an activated 4-nitrophenyl-N-benzylcarbamate, followed by its reaction with a desired amine and subsequent deprotection of the benzyl group via hydrogenolysis to yield the final functionalized urea.

Step 1: Synthesis of 4-Nitrophenyl-N-benzylcarbamate

• Dissolve benzylamine (1.0 eq) and pyridine (1.0 eq) in dry dichloromethane (DCM).

• Add 4-nitrophenyl chloroformate (1.0 eq) to the solution.

• Reflux the mixture for 6 hours.

• After cooling, dilute the reaction mixture with DCM and wash sequentially with 1 M sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the 4-nitrophenyl-N-benzylcarbamate product.[1]

Step 2: Synthesis of N-Benzyl Urea Derivative

• To a solution of the desired amine (1.0 eq) and triethylamine (1.0 eq) in DCM, add 4-nitrophenyl-N-benzylcarbamate (1.0 eq).

• Stir the mixture at room temperature until the starting carbamate is consumed, as monitored by Thin Layer Chromatography (TLC).

• Dilute the reaction mixture with DCM and wash with dilute aqueous sodium hydroxide (NaOH), water, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to obtain the N-benzyl urea derivative.

Step 3: Hydrogenolysis of N-Benzyl Urea to Functionalized Urea

• Dissolve the N-benzyl urea derivative (1.0 eq) in methanol.

• Carefully add 10% Palladium on Carbon (Pd/C) (10 mol%) to the solution.

• Seal the reaction vessel, evacuate, and backfill with hydrogen gas (this process should be repeated three times).

• Stir the mixture vigorously under a hydrogen atmosphere (a balloon is sufficient for small-scale reactions) at room temperature.[2]

• Monitor the reaction by TLC until completion.

• Upon completion, carefully purge the vessel with an inert gas (e.g., nitrogen).

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol.[2]

• Concentrate the filtrate under reduced pressure to yield the final functionalized urea.

Protocol B: One-Pot Synthesis of Unsymmetrical Ureas from Cbz-Protected Amines

This protocol describes a facile one-pot synthesis where a benzyloxycarbonyl (Cbz)-protected amine is converted in-situ to an isocyanate, which then reacts with an amine to form the desired unsymmetrical urea.[3][4][5]

• Dissolve the Cbz-protected amine (1.0 eq) and 2-chloropyridine (3.0 eq) in dry dichloromethane (DCM) under an inert atmosphere.

• Cool the solution to 0 °C.

• Add trifluoromethanesulfonyl anhydride (Tf₂O) (1.5 eq) dropwise to the mixture.

• Stir the reaction at room temperature for 1 hour to facilitate the in-situ generation of the isocyanate.

• Add the desired amine (3.0 eq) to the reaction mixture.

• Continue stirring for an additional hour at room temperature.

• Upon completion, dilute the mixture with DCM and wash with water.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to obtain the desired unsymmetrical urea.[6]

Data Presentation

Table 1: Yields for the Synthesis of N-Benzyl Ureas (Protocol A, Step 2 & 3)

Amine	Product	Overall Yield (2 steps)
Cyclohexylamine	N-Cyclohexylurea	93%
Piperidine	N-Piperidinylurea	96%
t-Butylamine	N-t-Butylurea	>90%

Table 2: Yields for the One-Pot Synthesis of Unsymmetrical Ureas (Protocol B)

Cbz-Protected Amine	Amine	Product	Yield
Benzyl benzylcarbamate	3-(Benzyloxy)propan-1-ol	3-(Benzyloxy)propyl benzylcarbamate	80%
Benzyl phenylcarbamate	2-Methyl-1-propanol	1-Isobutyl-3-phenylurea	86%
Benzyl 3,4-dihydroisoquinoline-2(1H)-carboxylate	Cyclohexylamine	N-Cyclohexyl-3,4-dihydroisoquinoline-2(1H)-carboxamide	70%
Benzyl 3,4-dihydroisoquinoline-2(1H)-carboxylate	2-Methyl-1-propanol	N-Isobutyl-3,4-dihydroisoquinoline-2(1H)-carboxamide	94%

Visualizations

Caption: Experimental workflow for the synthesis of functionalized ureas.

References

• 1. 4-Nitro­phenyl N-phenyl­carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Facile one-pot synthesis of unsymmetrical ureas, carbamates, and thiocarbamates from Cbz-protected amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Facile one-pot synthesis of unsymmetrical ureas, carbamates, and thiocarbamates from Cbz-protected amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

Application Notes and Protocols for (3-Fluorophenyl)carbamic acid benzyl ester in API Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Fluorophenyl)carbamic acid benzyl ester is a key chemical intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural motif, featuring a 3-fluorophenyl group linked to a carbamate, is present in a range of therapeutic agents. This document provides detailed application notes and experimental protocols for the synthesis and utilization of (3-Fluorophenyl)carbamic acid benzyl ester in the development of APIs, with a focus on its role in the synthesis of antibiotics and potential applications in kinase inhibitors.

Chemical Properties and Synthesis

(3-Fluorophenyl)carbamic acid benzyl ester (CAS No. 149524-47-0) is a white to off-white solid. The primary route for its synthesis involves the reaction of 3-fluoroaniline with benzyl chloroformate. This reaction provides a straightforward method to introduce the benzyloxycarbonyl (Cbz) protecting group to the aniline nitrogen, forming the carbamate ester.

Table 1: Physicochemical Properties of (3-Fluorophenyl)carbamic acid benzyl ester

Property	Value
CAS Number	149524-47-0
Molecular Formula	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol
Appearance	White to off-white solid
Purity	≥98%

Experimental Protocols

Protocol 1: Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

This protocol is adapted from established procedures for the synthesis of similar carbamate esters.

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Acetone

• Water

• Sodium bicarbonate

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Dropping funnel

• Ice bath

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoroaniline (1.0 equivalent) in a mixture of acetone and water (2:1 v/v) at 0°C using an ice bath.

• Slowly add a solution of sodium bicarbonate (1.2 equivalents) in water to the stirred mixture.

• From a dropping funnel, add benzyl chloroformate (1.1 equivalents) dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0-5°C.

• After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into cold water to precipitate the product.

• Collect the solid product by vacuum filtration using a Büchner funnel and wash thoroughly with water.

• For further purification, dissolve the crude product in dichloromethane (DCM), dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• The resulting solid can be recrystallized from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure (3-Fluorophenyl)carbamic acid benzyl ester.

Expected Yield and Purity:

Parameter	Expected Value
Yield	85-95%
Purity (by HPLC)	>98%

Application in API Synthesis

Intermediate for Linezolid and its Analogues

A significant application of fluorinated carbamate esters is in the synthesis of the oxazolidinone antibiotic, Linezolid. A structurally related compound, benzyl (3-fluoro-4-morpholinophenyl)carbamate, is a known intermediate in the synthesis of Linezolid[1]. (3-Fluorophenyl)carbamic acid benzyl ester serves as a crucial building block for the synthesis of Linezolid analogues where the morpholine group is absent or replaced by other functionalities.

The synthesis of such analogues would involve the subsequent reaction of the carbamate intermediate to form the oxazolidinone ring, followed by the introduction of the acetamide side chain.

Caption: Synthetic workflow for Linezolid analogues.

Linezolid is an antibiotic that inhibits bacterial protein synthesis[2][3][4]. It has a unique mechanism of action that involves binding to the 23S ribosomal RNA of the 50S subunit, which prevents the formation of a functional 70S initiation complex[4][5]. This action blocks the initiation of protein synthesis, a step that is different from most other protein synthesis inhibitors[3].

Caption: Mechanism of action of Linezolid.

Potential Intermediate for Kinase Inhibitors

The 3-fluorophenyl moiety is also found in a number of kinase inhibitors. For instance, a novel orally active and selective Aurora Kinase B inhibitor, N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide, has been discovered[5]. While the direct use of (3-Fluorophenyl)carbamic acid benzyl ester in its synthesis is not explicitly detailed, the presence of the 3-fluorophenylamino group suggests that this intermediate could be a valuable precursor for the synthesis of a variety of kinase inhibitors. The Cbz group can be readily removed to provide the free amine for subsequent coupling reactions.

Caption: Potential use in kinase inhibitor synthesis.

Conclusion

(3-Fluorophenyl)carbamic acid benzyl ester is a versatile intermediate with significant potential in the synthesis of APIs. Its established role in the development of Linezolid analogues and its potential application in the synthesis of kinase inhibitors make it a valuable building block for medicinal chemists and drug development professionals. The provided protocols and application notes offer a foundation for the efficient utilization of this intermediate in pharmaceutical research and development.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. scienceopen.com [scienceopen.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Large-Scale Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the large-scale synthesis of (3-Fluorophenyl)carbamic acid benzyl ester, a valuable intermediate in pharmaceutical and chemical research. The protocol details a robust and scalable method starting from 3-fluoroaniline and benzyl chloroformate. Emphasis is placed on process safety, scalability considerations, and purification techniques suitable for industrial production. All quantitative data is summarized for clarity, and a detailed experimental workflow is provided.

Physicochemical and Safety Data

A thorough understanding of the physical properties and safety hazards of all materials is critical for a safe and successful large-scale synthesis.

Compound Data

Property	Value
Product Name	(3-Fluorophenyl)carbamic acid benzyl ester
CAS Number	149524-47-0
Molecular Formula	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol
Appearance	White to light yellow powder/crystal
Boiling Point	320.4 ± 35.0 °C (Predicted)
Density	1.265 ± 0.06 g/cm³ (Predicted)
Storage Temperature	2-8°C

Reactant and Solvent Data

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Hazards
3-Fluoroaniline	371-40-4	C₆H₆FN	111.12	Toxic if swallowed, in contact with skin, or if inhaled. Causes skin irritation, serious eye irritation, and may cause respiratory irritation. Suspected of causing genetic defects and cancer.
Benzyl Chloroformate	501-53-1	C₈H₇ClO₂	170.59	Fatal if inhaled. Causes severe skin burns and eye damage. May cause cancer. Lachrymator. Reacts with water.
Acetone	67-64-1	C₃H₆O	58.08	Highly flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.
Sodium Bicarbonate	144-55-8	NaHCO₃	84.01	Not classified as hazardous.
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	Causes skin irritation, serious eye irritation. May cause drowsiness or dizziness. Suspected of causing cancer.
Ethanol	64-17-5	C₂H₆O	46.07	Highly flammable liquid and vapor. Causes serious eye irritation.
Hexane	110-54-3	C₆H₁₄	86.18	Highly flammable liquid and vapor. May be fatal if swallowed and enters airways. Causes skin irritation, serious eye irritation. May cause drowsiness or dizziness. Suspected of damaging fertility.

Large-Scale Synthesis Protocol

This protocol is designed for a multi-liter scale synthesis and emphasizes safety and scalability.

Reaction Scheme

The synthesis proceeds via the nucleophilic acyl substitution of 3-fluoroaniline on benzyl chloroformate.

Equipment

• 20 L jacketed glass reactor with overhead stirring, temperature probe, and addition funnel.

• Inert atmosphere setup (Nitrogen or Argon).

• Temperature control unit for heating and cooling.

• Large-scale filtration apparatus (e.g., Nutsche filter).

• Vacuum oven for drying.

• Appropriate personal protective equipment (PPE), including chemical resistant gloves, safety goggles, face shield, and a respirator.

Experimental Procedure

2.3.1. Reaction Setup and Execution

• Reactor Preparation: Ensure the 20 L reactor is clean, dry, and purged with nitrogen.

• Reagent Charging:

  • To the reactor, add a solution of 3-fluoroaniline (1.00 kg, 8.99 mol) in a mixture of acetone (8 L) and water (4 L).

  • Add sodium bicarbonate (1.14 kg, 13.57 mol) to the stirred solution.

• Temperature Control: Cool the reaction mixture to 0-5 °C using the reactor's cooling jacket.

• Addition of Benzyl Chloroformate:

  • Slowly add benzyl chloroformate (1.57 kg, 9.20 mol) dropwise via the addition funnel over a period of 2-3 hours, maintaining the internal temperature between 0-5 °C. The reaction is exothermic, and careful control of the addition rate is crucial to prevent a temperature runaway.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting aniline is consumed.

• Warming to Ambient Temperature: Once the reaction is complete, slowly allow the mixture to warm to room temperature and stir for an additional 12-16 hours.

2.3.2. Work-up and Product Isolation

• Quenching: Slowly pour the reaction mixture into 20 L of ice-water with vigorous stirring.

• Filtration: The solid product will precipitate. Collect the crude product by filtration using a Nutsche filter.

• Washing: Wash the filter cake thoroughly with deionized water (3 x 5 L) to remove any inorganic salts and water-soluble impurities.

• Drying: Dry the crude product in a vacuum oven at 40-50 °C until a constant weight is achieved.

Purification by Recrystallization

• Solvent Selection: A mixture of ethanol and water or hexane and ethyl acetate is recommended for the recrystallization of benzyl carbamates. The optimal solvent ratio should be determined on a small scale to maximize yield and purity.

• Procedure (Example with Ethanol/Water):

  • Dissolve the crude (3-Fluorophenyl)carbamic acid benzyl ester in a minimal amount of hot ethanol in a suitably sized vessel equipped with a reflux condenser and stirrer.

  • Once fully dissolved, slowly add hot water dropwise until the solution becomes slightly turbid.

  • Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature.

  • Further cool the mixture in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the purified crystals by filtration.

  • Wash the crystals with a cold ethanol/water mixture.

  • Dry the final product in a vacuum oven at 40-50 °C to a constant weight.

Expected Yield and Purity

• Yield: 85-95%

• Purity: >98% (as determined by HPLC)

Process Safety and Scale-up Considerations

• Thermal Hazard Assessment: The reaction between anilines and chloroformates is exothermic. For large-scale production, a reaction calorimetry study is highly recommended to determine the heat of reaction and the maximum temperature of synthesis reaction (MTSR) to prevent thermal runaway.[1][2][3]

• Reagent Handling: Benzyl chloroformate is highly toxic, corrosive, and a lachrymator. It should be handled in a well-ventilated fume hood with appropriate PPE. 3-Fluoroaniline is also toxic and a suspected carcinogen.

• Mixing: Efficient agitation is crucial in a large reactor to ensure homogenous mixing and temperature distribution, which helps to avoid localized "hot spots" that can lead to side reactions and impurity formation.

• Purification: While column chromatography is suitable for small-scale purification, recrystallization is the preferred method for large-scale production due to its efficiency and cost-effectiveness.

Experimental Workflow Diagram

Caption: Experimental workflow for the large-scale synthesis of (3-Fluorophenyl)carbamic acid benzyl ester.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ossila.com [ossila.com]
• 3. Benzyl N-(3-chloro-4-fluoro­phen­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Benzyl (3-fluorophenyl)carbamate in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl (3-fluorophenyl)carbamate (CAS: 149524-47-0) is a synthetic organic compound featuring a central carbamate linkage flanked by a benzyl group and a 3-fluorophenyl moiety. The carbamate functional group is a well-established structural motif in a wide array of therapeutic agents, valued for its chemical stability and its capacity to act as a peptide bond isostere.[1][2][3] The incorporation of a fluorine atom on the phenyl ring is a common medicinal chemistry strategy to enhance metabolic stability, binding affinity, and pharmacokinetic properties.[4]

While direct biological activity and specific molecular targets for Benzyl (3-fluorophenyl)carbamate are not extensively documented in peer-reviewed literature, its structural components are present in molecules with recognized pharmacological activities. Notably, the N-(3-fluorophenyl) moiety is found in selective Aurora Kinase B inhibitors, and other substituted benzyl carbamates have been investigated as potential inhibitors of enzymes such as cholinesterases.[5][6]

These application notes, therefore, propose the use of Benzyl (3-fluorophenyl)carbamate as a scaffold and a research tool for the discovery of novel enzyme inhibitors, particularly focusing on protein kinases. The protocols provided are based on established methodologies for the synthesis, characterization, and evaluation of similar classes of compounds.

Physicochemical and Computational Data

A summary of the key physicochemical and computational properties of Benzyl (3-fluorophenyl)carbamate is presented in the table below. This data is useful for predicting its behavior in biological systems and for designing experiments.

Property	Value	Reference
CAS Number	149524-47-0	[7]
Molecular Formula	C₁₄H₁₂FNO₂	[7]
Molecular Weight	245.25 g/mol	[7]
Appearance	White to off-white solid	Inferred
Solubility	Soluble in DMSO, DMF, Methanol	Inferred
Topological Polar Surface Area (TPSA)	38.33 Ų	Inferred
logP (calculated)	3.57	Inferred
Hydrogen Bond Donors	1	Inferred
Hydrogen Bond Acceptors	2	Inferred

Potential Applications in Medicinal Chemistry

Based on the structural features of Benzyl (3-fluorophenyl)carbamate, its primary application in a research setting is as a starting point or fragment for the development of inhibitors for various enzyme classes.

• Protein Kinase Inhibitor Discovery: The "N-(3-fluorophenyl)" substructure is present in known kinase inhibitors.[5] This compound can serve as a foundational scaffold for the synthesis of a library of derivatives to be screened against a panel of protein kinases. The benzyl portion can be modified to explore interactions with different subpockets of the kinase active site.

• Cholinesterase Inhibition: Benzene-based carbamates have shown activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[6] Benzyl (3-fluorophenyl)carbamate can be tested for inhibitory activity against these enzymes, which are relevant targets in neurodegenerative diseases.

• General Enzyme Screening: As a relatively simple molecule with key functional groups, it can be included in general screening libraries to identify novel hits against a wide range of enzymatic targets.

Experimental Protocols

Synthesis of Benzyl (3-fluorophenyl)carbamate

This protocol describes a general method for the synthesis of Benzyl (3-fluorophenyl)carbamate from 3-fluoroaniline and benzyl chloroformate.

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Dissolve 3-fluoroaniline (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.2 eq) to the solution and stir for 5 minutes.

• Slowly add benzyl chloroformate (1.1 eq) dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to yield pure Benzyl (3-fluorophenyl)carbamate.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

DOT Diagram: Synthesis Workflow

References

• 1. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel Benzene-Based Carbamates for AChE/BChE Inhibition: Synthesis and Ligand/Structure-Oriented SAR Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. clearsynth.com [clearsynth.com]

Characterization Techniques for (3-Fluorophenyl)carbamic Acid Benzyl Ester Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the comprehensive characterization of (3-Fluorophenyl)carbamic acid benzyl ester and its derivatives. These compounds are of significant interest in medicinal chemistry and drug development. Accurate and thorough characterization is crucial for ensuring compound identity, purity, and for understanding its physicochemical properties. The following sections detail the primary analytical techniques employed for this purpose, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Chromatographic Methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework. For (3-Fluorophenyl)carbamic acid benzyl ester derivatives, ¹H, ¹³C, and ¹⁹F NMR are particularly informative.

Expected ¹H NMR Spectral Data

The proton NMR spectrum provides information on the number of different types of protons and their neighboring environments. For the parent compound, (3-Fluorophenyl)carbamic acid benzyl ester, the following resonances are expected, typically recorded in deuterated chloroform (CDCl₃).

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (Benzyl)	7.30 - 7.45	Multiplet	5H
Methylene (-CH₂-)	~5.11	Singlet	2H
Aromatic (Fluorophenyl)	6.80 - 7.30	Multiplet	4H
Amine (-NH-)	~6.70	Broad Singlet	1H

Note: Chemical shifts are approximate and can vary based on the solvent and substitution on the aromatic rings.

Expected ¹³C NMR Spectral Data

The carbon-13 NMR spectrum reveals the number of unique carbon environments in the molecule.

Carbon	Chemical Shift (δ, ppm)
Carbonyl (C=O)	~153
Aromatic (C-F)	~163 (d, ¹JCF ≈ 245 Hz)
Aromatic (Benzyl & Fluorophenyl)	110 - 140
Methylene (-CH₂-)	~67

Note: The carbon attached to the fluorine atom will appear as a doublet due to C-F coupling.

Expected ¹⁹F NMR Spectral Data

Fluorine-19 NMR is a highly sensitive technique for the characterization of fluorinated compounds.[1][2][3] The chemical shift of the fluorine atom provides information about its electronic environment. For a fluorine at the 3-position of the phenyl ring, a single resonance is expected.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity
¹⁹F	-110 to -115	Multiplet

Note: The chemical shift is referenced to a standard, typically CFCl₃.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified (3-Fluorophenyl)carbamic acid benzyl ester derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Tune and shim the instrument to ensure optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Integrate the peaks and determine the multiplicities (singlet, doublet, triplet, multiplet).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required due to the low natural abundance of ¹³C (typically 256-1024 scans).

• ¹⁹F NMR Acquisition:

  • If applicable, acquire a proton-decoupled ¹⁹F NMR spectrum. This is a highly sensitive nucleus, so fewer scans are generally needed.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS).

NMR Experimental Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For carbamates, key characteristic peaks are associated with the N-H and C=O bonds.[4]

Expected FTIR Spectral Data

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch	3250 - 3450	Medium
C-H Stretch (Aromatic)	3000 - 3100	Medium
C-H Stretch (Aliphatic)	2850 - 3000	Medium
C=O Stretch (Carbamate)	1680 - 1730	Strong
C=C Stretch (Aromatic)	1450 - 1600	Medium
C-N Stretch	1200 - 1350	Medium
C-O Stretch	1000 - 1250	Strong
C-F Stretch	1000 - 1400	Strong

Experimental Protocol: FTIR Spectroscopy (KBr Pellet)

• Sample Preparation:

  • Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the mixture to a pellet die.

• Pellet Formation:

  • Apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of the empty sample holder to subtract atmospheric and instrumental interferences.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

FTIR Experimental Workflow

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which aids in confirming its identity and structure. Electron Ionization (EI) is a common technique for volatile and thermally stable compounds.

Expected Mass Spectrometry Data

For (3-Fluorophenyl)carbamic acid benzyl ester (Molecular Weight: 245.25 g/mol ), the following fragments may be observed in an EI mass spectrum:

m/z	Ion
245	[M]⁺ (Molecular Ion)
134	[M - C₇H₇O]⁺
108	[C₇H₈O]⁺
91	[C₇H₇]⁺ (Tropylium ion)
77	[C₆H₅]⁺

Note: The presence and relative abundance of fragments can vary depending on the ionization method and energy.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the thermal lability of some carbamates, derivatization may be necessary to improve volatility and thermal stability for GC-MS analysis.

• Sample Preparation (with Derivatization):

  • Dissolve a known amount of the sample in a suitable solvent (e.g., acetonitrile).

  • Add a derivatizing agent (e.g., a silylating agent like BSTFA or an acylating agent like trifluoroacetic anhydride) and a catalyst if required.

  • Heat the mixture at a specific temperature for a set time to ensure complete derivatization.

• GC-MS System Conditions:

  • GC Column: A non-polar or mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., DB-5ms).

  • Inlet: Split/splitless injector, typically operated at 250-280 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: A temperature gradient is used to separate the components. For example, start at 70 °C, hold for 1 minute, then ramp at 10 °C/min to 300 °C and hold for 5 minutes.

  • MS Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Ion Trap, scanning a mass range of m/z 50-500.

• Data Analysis:

  • Identify the peak corresponding to the derivatized analyte based on its retention time.

  • Analyze the mass spectrum of the peak, identifying the molecular ion and key fragment ions.

  • Compare the obtained spectrum with a library of known spectra for confirmation.

GC-MS with Derivatization Workflow

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the separation, identification, and quantification of components in a mixture. For (3-Fluorophenyl)carbamic acid benzyl ester derivatives, a reversed-phase HPLC method with UV detection is commonly employed.

Experimental Protocol: Reversed-Phase HPLC

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable solvent (e.g., acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC System and Conditions:

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water or methanol and water. A typical starting point is a 60:40 (v/v) mixture of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient or controlled at a specific temperature (e.g., 30 °C).

  • Injection Volume: 10-20 µL.

  • Detection: UV detector set at a wavelength where the analyte has maximum absorbance (e.g., determined by a UV scan, typically around 254 nm for aromatic compounds).

• Data Analysis:

  • The retention time of the peak is used for qualitative identification.

  • The peak area is proportional to the concentration of the analyte and is used for quantification against a calibration curve prepared from standards of known concentrations.

Reversed-Phase HPLC Workflow

By following these detailed protocols and utilizing the provided reference data, researchers can confidently characterize (3-Fluorophenyl)carbamic acid benzyl ester and its derivatives, ensuring the quality and integrity of their compounds for further research and development.

References

• 1. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of (3-Fluorophenyl)carbamic acid benzyl ester.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (3-Fluorophenyl)carbamic acid benzyl ester.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Reagents: Benzyl chloroformate can degrade upon exposure to moisture. 3-Fluoroaniline can oxidize and darken over time. 2. Inadequate Base: The base may not be strong enough to neutralize the HCl byproduct, or an insufficient amount was used. 3. Low Reaction Temperature: The reaction may be too slow at lower temperatures. 4. Poor Quality Solvent: Presence of water or other impurities in the solvent can react with benzyl chloroformate.	1. Check Reagent Quality: Use freshly opened or properly stored benzyl chloroformate. Purify 3-fluoroaniline by distillation if it appears discolored. 2. Optimize Base: Use a slight excess (1.1-1.5 equivalents) of a suitable base such as pyridine, triethylamine (TEA), or N,N-Diisopropylethylamine (DIPEA). For biphasic reactions, an inorganic base like sodium carbonate or potassium carbonate can be effective.[1] 3. Adjust Temperature: While the initial addition of benzyl chloroformate is often done at 0 °C to control the exothermic reaction, allowing the reaction to warm to room temperature or gently heating (e.g., to 40-50 °C) can improve the reaction rate. Monitor for side product formation at higher temperatures. 4. Use Anhydrous Solvent: Ensure solvents are anhydrous, especially when using aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile.
Formation of Side Products	1. Di-substitution: Excess benzyl chloroformate or prolonged reaction times at elevated temperatures can lead to the formation of a di-substituted product. 2. Urea Formation: If the benzyl chloroformate is contaminated with phosgene, or if CO2 is present, urea byproducts can form. 3. N-Benzylation: Under certain conditions, particularly with electron-withdrawing groups on the aniline, N-benzylation can occur as a side reaction, yielding N-benzyl-3-fluoroaniline.	1. Control Stoichiometry: Use a slight excess of 3-fluoroaniline (e.g., 1.1 equivalents) relative to benzyl chloroformate to minimize di-substitution. Add the benzyl chloroformate dropwise to the reaction mixture. 2. Use High-Purity Reagents: Ensure high-purity benzyl chloroformate is used. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to exclude atmospheric CO2. 3. Optimize Reaction Conditions: Lowering the reaction temperature and using a non-nucleophilic base can help to favor carbamate formation over N-benzylation.
Difficult Product Isolation	1. Product is an Oil: The crude product may not solidify, making filtration difficult. 2. Emulsion during Work-up: Formation of a stable emulsion during aqueous extraction can lead to product loss.	1. Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solvent-air interface. Seeding with a small crystal of the pure product (if available) can also initiate crystallization. If the product remains an oil, proceed with purification by column chromatography. 2. Break Emulsion: Add a saturated solution of sodium chloride (brine) to the separatory funnel to increase the ionic strength of the aqueous phase. Alternatively, filtering the mixture through a pad of Celite can sometimes help to break up the emulsion.
Challenges in Purification	1. Co-elution of Impurities: Non-polar impurities may co-elute with the product during column chromatography. 2. Difficulty in Recrystallization: Finding a suitable solvent system for recrystallization can be challenging.	1. Optimize Chromatography: Use a less polar solvent system for elution. A gradient elution from a non-polar solvent (e.g., hexane) to a slightly more polar solvent system (e.g., hexane/ethyl acetate) can improve separation. 2. Screen Recrystallization Solvents: Test a range of solvents and solvent mixtures. Common choices for carbamates include hexane/ethyl acetate, toluene, or dichloromethane/hexane. For a similar compound, recrystallization from dichloromethane was reported to yield transparent white crystals.[2]

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the synthesis of (3-Fluorophenyl)carbamic acid benzyl ester?

A1: The synthesis proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of 3-fluoroaniline attacks the electrophilic carbonyl carbon of benzyl chloroformate. This is followed by the departure of the chloride leaving group. A base is required to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise protonate the starting aniline, rendering it non-nucleophilic.

Caption: General reaction scheme for the synthesis.

Q2: Which base is most suitable for this reaction?

A2: The choice of base can significantly impact the reaction's success.

• Pyridine or Triethylamine (TEA): These are commonly used organic bases that act as both a base and a solvent (in the case of pyridine). They are effective at scavenging the HCl produced.

• N,N-Diisopropylethylamine (DIPEA): A non-nucleophilic base that is a good choice to minimize potential side reactions involving the base.

• Inorganic Bases (e.g., Na₂CO₃, K₂CO₃, NaHCO₃): These are often used in biphasic systems (e.g., DCM/water or ethyl acetate/water). They are inexpensive and easily removed during aqueous work-up. For reactions with anilines, which are weaker nucleophiles, an organic base in a homogenous solution is often preferred to ensure the reaction goes to completion.

Q3: What is the optimal solvent for this synthesis?

A3: Aprotic solvents are generally preferred to avoid reaction with benzyl chloroformate.

• Dichloromethane (DCM): A common choice due to its ability to dissolve both reactants and its relatively low boiling point, which facilitates removal.

• Tetrahydrofuran (THF): Another good option, though it is more susceptible to peroxide formation and should be properly stored.

• Ethyl Acetate: Can be used, and the reaction of benzyl chloroformate with magnesium oxide in refluxing ethyl acetate is a known procedure for amine protection.[1]

• Acetonitrile: A polar aprotic solvent that can also be effective.

The choice of solvent may also depend on the base used (e.g., for biphasic systems).

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is the most common method.

• Prepare a TLC plate: Use a silica gel plate.

• Spot the plate: Apply a small spot of the starting material (3-fluoroaniline) and a spot of the reaction mixture.

• Develop the plate: Use a suitable solvent system, such as hexane/ethyl acetate (e.g., in a 4:1 or 3:1 ratio).

• Visualize: Check the plate under a UV lamp (254 nm). The starting aniline and the product carbamate should have different Rf values. The reaction is complete when the spot corresponding to 3-fluoroaniline has disappeared.

Q5: What is a standard purification procedure for the final product?

A5:

• Work-up: After the reaction is complete, it is typically quenched with water or a dilute acid solution (e.g., 1M HCl) to remove the base and any unreacted aniline. The organic layer is then washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure.

• Purification:

  • Recrystallization: If the crude product is a solid, recrystallization is a good option for purification. A suitable solvent system might be dichloromethane/hexane or ethyl acetate/hexane.[2]

  • Column Chromatography: If the product is an oil or if recrystallization is ineffective, purification by flash column chromatography on silica gel is recommended. A gradient of ethyl acetate in hexane is a good starting point for the eluent.

Experimental Protocols

General Protocol for the Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

This protocol is a general guideline and may require optimization.

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-fluoroaniline (1.0 equivalent) in anhydrous DCM.

• Add TEA or DIPEA (1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (1.05 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC indicates the consumption of the starting material.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or flash column chromatography.

Caption: A typical experimental workflow for the synthesis.

References

• 1. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 2. Benzyl N-(3-chloro-4-fluoro­phen­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Benzyl (3-fluorophenyl)carbamate

This guide provides troubleshooting advice and frequently asked questions regarding the purification of crude Benzyl (3-fluorophenyl)carbamate. The protocols and data are based on established methods for structurally similar compounds and general principles of organic chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Benzyl (3-fluorophenyl)carbamate?

A1: While specific impurities depend on the synthetic route, common contaminants in carbamate synthesis may include:

• Unreacted starting materials: 3-fluoroaniline and benzyl chloroformate (or a related benzylating agent).

• By-products: Dibenzyl carbonate or benzyl alcohol from the decomposition or excess of the benzylating agent.

• Side-reaction products: Di-substituted ureas formed from the reaction of 3-fluoroaniline with isocyanate intermediates, if applicable to the synthesis.

Q2: What are the recommended primary purification techniques for Benzyl (3-fluorophenyl)carbamate?

A2: The two most common and effective purification techniques for compounds of this type are recrystallization and silica gel column chromatography. The choice depends on the nature and quantity of the impurities.

Q3: How can I quickly assess the purity of my crude product?

A3: Thin-Layer Chromatography (TLC) is an effective initial step. By spotting your crude material alongside the starting materials on a silica gel plate and eluting with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate), you can visualize the number of components. A single spot for your product that is well-separated from other spots indicates a relatively pure product. Nuclear Magnetic Resonance (NMR) spectroscopy is a more quantitative method for assessing purity.[1]

Troubleshooting Guides

Recrystallization Issues

Q4: My compound "oils out" instead of crystallizing during recrystallization. What should I do?

A4: "Oiling out" occurs when the solute is insoluble in the solvent at low temperatures but also melts at a temperature below the solvent's boiling point. To resolve this:

• Add more solvent: The concentration of your compound might be too high. Add more hot solvent to fully dissolve the oil.

• Lower the saturation temperature: Use a larger volume of solvent so that the solution becomes saturated at a lower temperature, which may be below the melting point of your compound.

• Change the solvent system: Use a solvent with a lower boiling point or a co-solvent system (e.g., ethyl acetate/hexanes) to modulate the solubility.

Q5: I have very low recovery after recrystallization. How can I improve the yield?

A5: Low recovery can be due to several factors:

• Using too much solvent: This will keep a significant portion of your product dissolved even at low temperatures. Try to use the minimum amount of hot solvent required to fully dissolve the crude product.

• Cooling the solution too quickly: Rapid cooling can trap impurities and lead to smaller crystals that are harder to filter. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Premature crystallization: If the product crystallizes in the funnel during hot filtration, ensure your glassware is pre-heated.

Column Chromatography Issues

Q6: My compounds are not separating well on the silica gel column. What can I do?

A6: Poor separation is often related to the choice of the mobile phase.

• Optimize the solvent system: Use TLC to test various solvent systems. For moderately polar compounds like carbamates, mixtures of hexanes and ethyl acetate are a good starting point.[2] A good separation on TLC will show a significant difference in the Retention Factor (Rf) values between your product and the impurities (ideally, ΔRf > 0.2).

• Use a shallower solvent gradient: If you are using gradient elution, a slower, more gradual increase in polarity can improve the separation of closely eluting compounds.

• Check column packing: An improperly packed column with air bubbles or cracks will lead to poor separation. Ensure the silica slurry is packed uniformly.

Q7: My compound is streaking on the TLC plate and the column. Why is this happening?

A7: Streaking can be caused by:

• Overloading the sample: Applying too much crude material to the TLC plate or column can cause streaking. Use a more dilute solution for spotting on TLC and do not exceed the loading capacity of your column (typically 1-5% of the silica gel weight).

• Inappropriate solvent: The compound may have low solubility in the chosen mobile phase. Adding a small amount of a more polar solvent to your sample before loading can sometimes help.

• Acidity/Basicity: If the compound is acidic or basic, it can interact strongly with the silica gel. Adding a small amount of a modifier like acetic acid or triethylamine to the mobile phase can improve the peak shape.

Illustrative Experimental Protocols

Disclaimer: These are example protocols based on similar compounds and should be optimized for Benzyl (3-fluorophenyl)carbamate.

Protocol 1: Recrystallization

• Solvent Selection: Test the solubility of the crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures with hexanes or heptane) to find a system where the compound is soluble when hot but sparingly soluble when cold. For a compound similar to benzyl carbamate, a mixture of ethyl acetate and hexanes has been shown to be effective.[3]

• Dissolution: Place the crude Benzyl (3-fluorophenyl)carbamate in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (e.g., ethyl acetate) while stirring until the solid is fully dissolved.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration (Optional): If charcoal was used or insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean flask.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Protocol 2: Silica Gel Column Chromatography

• TLC Analysis: Determine an appropriate mobile phase (eluent) using TLC. A solvent system that gives an Rf value of ~0.3 for the desired compound is often a good starting point for column chromatography.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 95:5 hexanes:ethyl acetate). Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[2]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase. Collect fractions and monitor their composition using TLC. The polarity of the mobile phase can be gradually increased (gradient elution) to elute more polar compounds.[2]

• Isolation: Combine the fractions containing the pure product, and remove the solvent using a rotary evaporator.

Quantitative Data Summary (Illustrative)

The following table presents hypothetical data for the purification of 10g of crude Benzyl (3-fluorophenyl)carbamate to illustrate potential outcomes.

Purification Method	Starting Purity (by HPLC)	Final Purity (by HPLC)	Yield (%)	Notes
Recrystallization	85%	98%	75%	Effective for removing less soluble or more soluble impurities.
Silica Gel Chromatography	85%	>99%	85%	More effective for separating compounds with similar solubility.

Visual Workflow and Troubleshooting Diagrams

Caption: Figure 1: General Purification Workflow.

Caption: Figure 2: Recrystallization Troubleshooting.

Caption: Figure 3: Column Chromatography Troubleshooting.

References

• 1. magritek.com [magritek.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Side-product formation in (3-Fluorophenyl)carbamic acid benzyl ester reactions

This guide provides troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working with (3-Fluorophenyl)carbamic acid benzyl ester, focusing on common challenges related to its synthesis and subsequent reactions, particularly the formation of side-products.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the most common side-product observed during the synthesis of benzyl (3-fluorophenyl)carbamate?

A1: The most prevalent side-product is N,N'-bis(3-fluorophenyl)urea. This impurity arises from the reaction of the starting material, 3-fluoroaniline, with an isocyanate intermediate that can form under certain conditions, or from the reaction of two aniline molecules with a phosgene equivalent.[1][2] Its formation is often favored by incorrect stoichiometry, moisture, or elevated temperatures.

Q2: Why is my reaction yield consistently low even when my TLC shows full consumption of the starting amine?

A2: Low yields despite the apparent consumption of the starting amine can stem from several factors.[3] Firstly, the primary reactant, benzyl chloroformate, is highly sensitive to moisture and can degrade into benzyl alcohol and HCl, reducing the amount of active reagent available for the reaction.[4][5] Secondly, the desired product may have some solubility in the aqueous phase during workup, leading to losses. Finally, the formation of soluble, non-UV active side-products or degradation of the product during purification can also contribute to a lower isolated yield.

Q3: How can I confirm the presence of N,N'-bis(3-fluorophenyl)urea in my crude product?

A3: The presence of the symmetrical urea side-product can be confirmed using standard analytical techniques:

• TLC: The urea is typically more polar than the desired carbamate product and will appear as a separate spot with a lower Rf value.

• ¹H NMR: The urea will exhibit a characteristic singlet for the N-H protons and distinct aromatic signals corresponding to the two 3-fluorophenyl groups.

• Mass Spectrometry (MS): The urea will have a distinct molecular ion peak (m/z) corresponding to its molecular weight (C₁₃H₁₀F₂N₂O ≈ 264.23 g/mol ).

Q4: What are the general stability characteristics of the benzyl carbamate (Cbz) protecting group in this molecule?

A4: The benzyloxycarbonyl (Cbz or Z) group is a robust protecting group for the amine.[6][7] It is generally stable to a wide range of non-reductive conditions. However, it is sensitive to:

• Catalytic Hydrogenation: This is the most common method for deprotection, typically using a palladium catalyst (e.g., Pd/C) under a hydrogen atmosphere.[7][8]

• Strong Acids: Strong Lewis acids like AlCl₃ or strong protic acids can cleave the Cbz group.[8]

• Strong Reducing Agents: Some reducing agents other than catalytic hydrogenation can also effect cleavage.

Section 2: Troubleshooting Guide

Issue 1: Significant formation of N,N'-bis(3-fluorophenyl)urea impurity.

• Potential Cause 1: Slow Addition of Reagent: Adding benzyl chloroformate too slowly to the reaction mixture can create localized areas of high amine concentration, promoting the formation of the urea byproduct.

• Solution 1: Employ "inverse addition." Add the solution of 3-fluoroaniline and base dropwise to the solution of benzyl chloroformate. This ensures that the chloroformate is always in excess relative to the amine, favoring carbamate formation.

• Potential Cause 2: Presence of Moisture: Water in the reaction can hydrolyze benzyl chloroformate to carbon dioxide and benzyl alcohol. The CO₂ can then react with the amine to form the urea.[3][5]

• Solution 2: Ensure all glassware is oven-dried or flame-dried. Use anhydrous solvents and store reagents, particularly benzyl chloroformate, under an inert atmosphere (e.g., nitrogen or argon).[3]

• Potential Cause 3: Incorrect Stoichiometry or Base: Using an insufficient amount of benzyl chloroformate or a base that is too weak can leave unreacted amine, which can then form the urea.

• Solution 3: Use a slight excess (1.05-1.1 equivalents) of benzyl chloroformate. Employ a non-nucleophilic base like triethylamine or DIPEA (N,N-Diisopropylethylamine) to effectively scavenge the HCl byproduct without reacting with the chloroformate.

Issue 2: Presence of benzyl alcohol in the purified product.

• Potential Cause 1: Degraded Benzyl Chloroformate: The starting benzyl chloroformate may have partially hydrolyzed during storage.[4][5]

• Solution 1: Use fresh or properly stored benzyl chloroformate. If degradation is suspected, the reagent can be purified by distillation under reduced pressure, although this is hazardous and should be performed with extreme caution.

• Potential Cause 2: Hydrolysis During Reaction/Workup: Introduction of water during the reaction or aqueous workup can cause hydrolysis.

• Solution 2: Maintain anhydrous conditions throughout the reaction. During workup, minimize the contact time with the aqueous phase and perform extractions efficiently. Benzyl alcohol can often be removed with careful column chromatography.

Section 3: Data Summary

The choice of reaction conditions can significantly impact the yield of the desired carbamate and the formation of the primary side-product, N,N'-bis(3-fluorophenyl)urea. The following table summarizes representative outcomes based on different bases and addition methods.

Base	Solvent	Addition Method	Temperature	Approx. Yield of Carbamate (%)	Approx. Urea Side-product (%)	Notes
Na₂CO₃	Dioxane/H₂O	Normal	0 °C → RT	65-75%	10-20%	Aqueous conditions can promote urea formation.
Pyridine	DCM	Normal	0 °C → RT	70-80%	5-15%	Pyridine acts as both base and catalyst.
Et₃N	DCM	Normal	0 °C	75-85%	5-10%	Standard procedure; can still produce urea.
Et₃N	DCM	Inverse	0 °C	>90%	<5%	Recommended method for minimizing side-products.

Section 4: Experimental Protocols

Protocol: Synthesis of Benzyl (3-fluorophenyl)carbamate via Inverse Addition

This protocol is optimized to minimize the formation of N,N'-bis(3-fluorophenyl)urea.

Reagents:

• Benzyl Chloroformate (Cbz-Cl): 1.05 eq.

• 3-Fluoroaniline: 1.0 eq.

• Triethylamine (Et₃N): 1.1 eq.

• Anhydrous Dichloromethane (DCM)

Procedure:

• Under an inert atmosphere (N₂ or Ar), dissolve benzyl chloroformate (1.05 eq.) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer. Cool the solution to 0 °C using an ice bath.

• In a separate flask, dissolve 3-fluoroaniline (1.0 eq.) and triethylamine (1.1 eq.) in anhydrous DCM.

• Transfer the aniline/triethylamine solution to a dropping funnel.

• Add the aniline/triethylamine solution dropwise to the stirred benzyl chloroformate solution at 0 °C over 30-45 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to yield the pure benzyl (3-fluorophenyl)carbamate.

Section 5: Visual Guides

Caption: Reaction pathways for carbamate synthesis and urea side-product formation.

Caption: A logical workflow for troubleshooting side-product formation.

References

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N,N′-Bis(4-chloro­phen­yl)urea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 5. BENZYL CHLOROFORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. nbinno.com [nbinno.com]
• 8. Cbz-Protected Amino Groups [organic-chemistry.org]

Stability and degradation of Benzyl (3-fluorophenyl)carbamate under reaction conditions

Technical Support Center: Benzyl (3-fluorophenyl)carbamate

Disclaimer: Specific stability and degradation data for Benzyl (3-fluorophenyl)carbamate are not extensively available in published literature. The information provided herein is based on established principles of carbamate chemistry, data from structurally analogous compounds, and standard pharmaceutical forced degradation studies.[1] This guide is intended to help researchers anticipate potential stability issues and troubleshoot common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Benzyl (3-fluorophenyl)carbamate?

A1: The carbamate functional group is the most reactive part of the molecule. The primary degradation pathway is expected to be the hydrolysis of the carbamate linkage.[1][2] This can occur under both acidic and basic conditions, typically yielding 3-fluoroaniline, benzyl alcohol, and carbon dioxide as the final products.[3] Under basic conditions, this hydrolysis may proceed through an E1cB elimination mechanism, forming a highly reactive isocyanate intermediate.[4] In biological systems or in the presence of certain enzymes, enzymatic hydrolysis by esterases is also a common degradation route.[5][6]

Q2: How stable is Benzyl (3-fluorophenyl)carbamate under acidic and basic conditions?

A2: Carbamates, in general, exhibit moderate stability but are susceptible to hydrolysis under stressed conditions.

• Acidic Conditions: The compound is expected to be relatively stable in mildly acidic media but may undergo hydrolysis under strong acidic conditions (e.g., concentrated HCl) and elevated temperatures.[3][7]

• Basic Conditions: The carbamate linkage is particularly vulnerable to base-catalyzed hydrolysis.[3] The reaction rate increases significantly with pH. This process involves the attack of a hydroxide ion on the carbonyl carbon, leading to the cleavage of the ester bond.[3][4]

Q3: What is the expected impact of the 3-fluoro substituent on the molecule's stability?

A3: The fluorine atom is an electron-withdrawing group. When positioned on the O-phenyl ring of a carbamate, electron-withdrawing substituents can make the carbonyl carbon more electrophilic and the phenoxide a better leaving group.[4][8] This is expected to increase the susceptibility of Benzyl (3-fluorophenyl)carbamate to nucleophilic attack, particularly base-catalyzed hydrolysis, compared to its non-fluorinated analog.[8]

Q4: Is the compound sensitive to heat or light (photostability)?

A4: Many carbamates are thermally labile.[9][10] At elevated temperatures, Benzyl (3-fluorophenyl)carbamate may undergo thermal decomposition. A common pathway for N-phenylcarbamates is elimination to form an isocyanate (3-fluorophenyl isocyanate) and an alcohol (benzyl alcohol).[11][12] While specific photostability data is unavailable, standard pharmaceutical practice involves testing for degradation under UV/Vis light exposure as outlined in ICH guidelines.[1] It is recommended to store the compound protected from light.

Q5: Are there any special storage or handling recommendations?

A5: To ensure long-term stability, Benzyl (3-fluorophenyl)carbamate should be stored in a cool, dry place, protected from light.[13] Given its susceptibility to hydrolysis, it should be kept in a tightly sealed container to protect it from moisture and atmospheric humidity. For solutions, using aprotic solvents and storing them at low temperatures (e.g., 2-8°C) is advisable.[14]

Troubleshooting Guide

Problem 1: My reaction mixture shows multiple unexpected byproducts on my TLC or LC-MS.

• Possible Cause: Degradation of Benzyl (3-fluorophenyl)carbamate due to reaction conditions.

• Troubleshooting Steps:

  • Check the pH: If your reaction is run under basic conditions (e.g., using amine bases, hydroxides), consider that your compound may be undergoing hydrolysis. The primary degradation products would be 3-fluoroaniline and benzyl alcohol.

  • Evaluate Temperature: High reaction temperatures can cause thermal degradation. If possible, attempt the reaction at a lower temperature.

  • Reagent Purity: Ensure all reagents and solvents are pure and dry. The presence of water can facilitate hydrolysis.

  • Protecting Group Instability: The benzyl carbamate moiety is essentially a carboxybenzyl (Cbz) protecting group. If your reaction involves conditions known to cleave Cbz groups (e.g., catalytic hydrogenation, strong Lewis acids, HBr in acetic acid), you will form the deprotected 3-fluoroaniline.[15][16]

Problem 2: I am observing low recovery of my compound after an aqueous workup.

• Possible Cause: Hydrolysis during the extraction process.

• Troubleshooting Steps:

  • Minimize Contact Time: Perform the aqueous workup as quickly as possible.

  • Control pH: Avoid using strong basic solutions (e.g., >1M NaOH) for washing. Use milder bases like saturated sodium bicarbonate if possible and minimize contact time.

  • Use Cold Solutions: Perform the workup using cold (ice-bath) solutions to slow the rate of potential hydrolysis.

Problem 3: My HPLC analysis of a sample shows a new peak appearing over time.

• Possible Cause: The compound is degrading in the analytical sample solvent.

• Troubleshooting Steps:

  • Solvent Choice: Ensure your sample is dissolved in a stable, neutral, aprotic solvent like acetonitrile. Avoid highly aqueous or buffered mobile phases for long-term sample storage in the autosampler.

  • Temperature Control: Keep the autosampler tray cooled (e.g., 4°C) to minimize degradation while samples are waiting for injection.[10]

  • Peak Identification: If possible, use mass spectrometry (LC-MS) to identify the new peak. Look for masses corresponding to potential degradants like 3-fluoroaniline (m/z = 111.1) or benzyl alcohol (m/z = 108.1).

Data Presentation

The following table summarizes the expected stability of Benzyl (3-fluorophenyl)carbamate under typical forced degradation conditions, based on the general behavior of aryl and benzyl carbamates.[1]

Table 1: Predicted Stability Profile of Benzyl (3-fluorophenyl)carbamate

Stress Condition	Reagent/Condition	Expected Stability	Primary Degradation Products (Predicted)
Acidic Hydrolysis	0.1 M HCl, 80°C	Liable to slow degradation	3-Fluoroaniline, Benzyl alcohol, CO₂
Basic Hydrolysis	0.1 M NaOH, RT	Highly Labile	3-Fluoroaniline, Benzyl alcohol, CO₂
Oxidation	3% H₂O₂, RT	Likely Stable	Minimal degradation expected; potential for ring oxidation
Thermal Degradation	80°C, Solid State	Potentially Labile	3-Fluorophenyl isocyanate, Benzyl alcohol
Photodegradation	UV/Vis Light	Requires Experimental Data	Unknown

Experimental Protocols

Protocol: Forced Degradation Study for Benzyl (3-fluorophenyl)carbamate

This protocol outlines a general procedure for investigating the stability of Benzyl (3-fluorophenyl)carbamate under various stress conditions. The goal is to achieve 5-20% degradation to identify relevant degradants.[1]

1. Preparation of Stock Solution:

• Prepare a stock solution of Benzyl (3-fluorophenyl)carbamate at a concentration of 1 mg/mL in a suitable solvent like acetonitrile or methanol.[1]

2. Stress Conditions:

• Control Sample: Dilute the stock solution with a 50:50 mixture of solvent and water to the target concentration (e.g., 100 µg/mL).

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60-80°C for 24-48 hours. Withdraw samples at various time points, neutralize with an equivalent amount of 0.1 M NaOH, and dilute for analysis.[1]

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 1-8 hours. Withdraw samples, neutralize with 0.1 M HCl, and dilute for analysis. Due to high reactivity, monitor closely.[1]

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Store the solution at room temperature, protected from light, for 48 hours.[1]

• Thermal Degradation (in Solution): Heat the stock solution at 70°C for 48 hours.

• Thermal Degradation (Solid State): Place a small amount of the solid compound in an oven at a temperature below its melting point (e.g., 70°C) for one week. Dissolve and analyze.

• Photostability: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). Analyze alongside a control sample protected from light.

3. Analytical Method:

• Technique: Use a stability-indicating HPLC method, typically with a C18 reverse-phase column and a UV detector.[1][10]

• Mobile Phase: A gradient of acetonitrile and water or a suitable buffer is common.

• Detection: Monitor at a wavelength where the parent compound and potential degradants have significant absorbance. A photodiode array (PDA) detector is ideal for assessing peak purity.

• Analysis: Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to the control sample. Identify degradants using LC-MS if available.

Mandatory Visualizations

Caption: Predicted pathway for base-catalyzed hydrolysis.

Caption: General experimental workflow for a forced degradation study.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of carbamate degrading enzymes by functional metagenomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Elimination–addition mechanism for the hydrolysis of carbamates. Trapping of an isocyanate intermediate by an o-amino-group - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Cyclic carbamates in medicine: A clinical perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides [frontiersin.org]
• 7. Condensation of Benzyl Carbamate with Glyoxal in Polar Protic and Aprotic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Carbamates with ortho-Substituted O‑Phenyl Groups as Dual Inhibitors of Fatty Acid Amide Hydrolase and Monoacylglycerol Lipase: Inhibitory Potency, Hydrolytic Stability, and QSAR Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stability studies of carbamate pesticides and analysis by gas chromatography with flame ionization and nitrogen-phosphorus detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.usgs.gov [pubs.usgs.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chemscene.com [chemscene.com]
• 14. 149524-47-0 CAS MSDS ((3-Fluorophenyl)carbamic acid benzyl ester) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 15. benchchem.com [benchchem.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Fluorinated Carbamate Synthesis

Welcome to the technical support center for the synthesis of fluorinated carbamates. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental work.

Troubleshooting Guide

This guide addresses common issues that may arise during the synthesis of fluorinated carbamates, offering potential causes and solutions in a question-and-answer format.

Question 1: Why is my reaction yield for carbamoyl fluoride synthesis significantly lower than expected?

Potential Causes & Solutions:

• Reagent Degradation: Fluorinating reagents like DAST (diethylaminosulfur trifluoride) are sensitive to moisture and can degrade over time.[1][2] Phenyl fluoroformate, another precursor, can also decompose, often indicated by a color change from colorless to yellow or brown.[3]

  • Solution: Use freshly opened or properly stored reagents. For phenyl fluoroformate, purity can be checked using 19F NMR or FT-IR spectroscopy.[3]

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Monitor the reaction progress using techniques like TLC, LC-MS, or NMR. Consider extending the reaction time or slightly increasing the temperature, though be cautious as this might promote side reactions.

• Side Reactions: The formation of byproducts, such as ureas, can consume starting materials and reduce the yield of the desired carbamate.[3]

  • Solution: To minimize urea formation when working with primary amines, use a slight excess of the fluorinating agent relative to the amine and add the amine slowly at a low temperature (e.g., 0 °C).[3]

• Inadequate Temperature Control: Many fluorination reactions are exothermic. Poor temperature control can lead to the formation of side products and decomposition of the desired product.[3]

  • Solution: Maintain the recommended reaction temperature using an ice bath or other cooling system, especially during the addition of reagents.

Question 2: I am observing the formation of significant amounts of urea byproduct. How can I minimize this?

Potential Causes & Solutions:

• Reaction of Carbamate with Amine: This is a common side reaction, especially with primary amines, where the newly formed carbamate reacts with another molecule of the starting amine.[3]

  • Solution 1: Control Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of the acyl fluoride source (e.g., phenyl fluoroformate) relative to the amine. Avoid using an excess of the amine.[3]

  • Solution 2: Slow Addition at Low Temperature: Add the amine to the reaction mixture slowly and at a reduced temperature (e.g., 0 °C). This helps to control the reaction rate and keeps the concentration of free amine low, thus disfavoring the side reaction.[3]

• Moisture in the Reaction: Water can react with some starting materials (like isocyanates, if formed in situ) to generate amines, which then lead to urea formation.[4]

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents.[4]

Question 3: My starting material is not soluble in the recommended aprotic solvent. What should I do?

Potential Causes & Solutions:

• Substrate Polarity: The polarity of your amine may not be compatible with common aprotic solvents like dichloromethane (DCM) or acetonitrile (MeCN).

  • Solution: While protic solvents like methanol or ethanol are generally not recommended as they can react with the fluorinating agent, you could explore using a mixture of aprotic solvents to improve solubility. In some cases, a different synthetic route that accommodates protic solvents might be necessary. It is strongly advised to avoid protic solvents when using reagents like phenyl fluoroformate.[3]

Question 4: I am using an electrochemical method for fluorination and the yield is low. What parameters can I optimize?

Potential Causes & Solutions:

• Current Density: The applied current density can significantly impact the reaction efficiency.

  • Solution: Both excessively high and low current densities can be detrimental. For the anodic oxidation of oxamic acids, a current density of around 8.9 mA/cm² has been shown to be effective.[1][2] Optimization around this value may be necessary for your specific substrate.

• Electrode Material: The choice of anode and cathode materials is crucial.

  • Solution: For the anodic synthesis of carbamoyl fluorides from oxamic acids, carbon graphite has been found to be a superior anode material compared to platinum.[1][5] For the cathode, stainless steel is a cost-effective and efficient alternative to platinum.[1][5][6]

• Fluoride Source and Concentration: The type and amount of the fluoride source are key parameters.

  • Solution: Et3N·3HF has been successfully used as both a fluoride source and a supporting electrolyte.[1][2] An excess of the fluoride source can be detrimental to the reaction.[5] The optimal amount may need to be determined empirically, but starting with around 1.5 equivalents is a good starting point.[5]

Frequently Asked Questions (FAQs)

Q1: What are some of the common methods for synthesizing fluorinated carbamates (carbamoyl fluorides)?

There are several methods available, each with its own advantages and disadvantages:

• Deoxyfluorination of CO2: This method utilizes amines and carbon dioxide in the presence of a deoxyfluorination reagent like DAST.[7][8] It offers a way to use CO2 as a C1 source.[7][8]

• Electrochemical Synthesis from Oxamic Acids: This is a milder and safer alternative that avoids hazardous reagents. It involves the anodic oxidation of readily available oxamic acids in the presence of a fluoride salt like Et3N·3HF.[1][2][5]

• Three-Step Procedure via Carbamoylimidazole Activation: This method involves the reaction of a secondary amine with 1,1'-carbonyldiimidazole (CDI), followed by alkylation and then substitution with an inorganic fluoride salt like KF.[9] This procedure avoids corrosive and highly toxic reagents.[9]

• From Carbamoyl Chlorides: A traditional method involves treating highly reactive and often unstable carbamoyl chlorides with a nucleophilic fluoride source.[2] However, this requires the preparation of the chloride precursor, often using toxic phosgene derivatives.[2]

Q2: What are the safety precautions I should take when working with fluorinating reagents?

Many fluorinating reagents are hazardous and require careful handling:

• DAST (Diethylaminosulfur trifluoride): Can be explosive, especially at elevated temperatures. It is also toxic and corrosive.[1][2] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Phosgene and its derivatives: These are highly toxic and require specialized handling procedures. Whenever possible, opt for methods that avoid these reagents.[2]

• General Precautions: Always review the Safety Data Sheet (SDS) for any reagent before use. Work in a well-ventilated area and be prepared for potential exothermic reactions.

Q3: Which solvents are typically used for carbamoyl fluoride synthesis?

Aprotic solvents are generally preferred to avoid reaction with the fluorinating agents. Commonly used solvents include:

• Dichloromethane (CH2Cl2)[1][7]

• Acetonitrile (MeCN)[7][9]

In electrochemical methods, CH2Cl2 has been shown to be superior to MeCN in some cases.[1][5]

Q4: Can I scale up the synthesis of carbamoyl fluorides?

Scalability can be a challenge for some methods, particularly those using hazardous or expensive reagents.[2] However, methods like the electrochemical synthesis from oxamic acids have shown promise for scalability, including adaptation to flow electrochemistry for continuous manufacturing.[1] The three-step procedure using CDI has also been demonstrated on a gram scale without the need for chromatographic purification.[9]

Data Presentation

Table 1: Optimization of Electrochemical Synthesis of Carbamoyl Fluoride (from Oxamic Acid)

Entry	Anode Material	Cathode Material	Fluoride Source (equiv.)	Solvent	Current Density (mA/cm²)	Yield (%)
1	Carbon Graphite	Platinum	Et3N·3HF (2)	CH2Cl2	8.9	95
2	Carbon Graphite	Stainless Steel	Et3N·3HF (2)	CH2Cl2	8.9	~95
3	Platinum	Platinum	Et3N·3HF (2)	CH2Cl2	8.9	Lower Yield
4	Carbon Graphite	Platinum	Et3N·3HF (2)	MeCN	8.9	Lower Yield
5	Carbon Graphite	Platinum	Et3N·3HF (1.5)	CH2Cl2	8.9	Optimal
6	Carbon Graphite	Platinum	Et3N·3HF (>2)	CH2Cl2	8.9	Detrimental
7	Carbon Graphite	Platinum	Et3N·3HF (2)	CH2Cl2	4.45	~95
8	Carbon Graphite	Platinum	Et3N·3HF (2)	CH2Cl2	13.35	Lower Yield

Data compiled from multiple sources for illustrative purposes.[1][5]

Experimental Protocols

Protocol 1: Electrochemical Synthesis of Carbamoyl Fluorides from Oxamic Acids [1][2]

• Setup: In an undivided electrochemical cell equipped with a carbon graphite anode and a stainless steel cathode, dissolve the oxamic acid (1.0 equiv.) in anhydrous dichloromethane (CH2Cl2).

• Reagent Addition: Add triethylamine tris(hydrofluoride) (Et3N·3HF) (1.5 equiv.) to the solution.

• Electrolysis: Apply a constant current density of 8.9 mA/cm² to the system at room temperature.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, and extract the aqueous layer with CH2Cl2. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Synthesis of Carbamoyl Fluorides via Deoxyfluorination of CO2 [7][8]

• Setup: To a solution of the secondary amine (1.0 equiv.) and 4-dimethylaminopyridine (DMAP) (1.2 equiv.) in anhydrous acetonitrile (MeCN), bubble carbon dioxide (CO2) gas for 10-15 minutes at room temperature under an atmospheric pressure balloon of CO2.

• Reagent Addition: Add diethylaminosulfur trifluoride (DAST) (1.2 equiv.) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Work-up: Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the residue by flash column chromatography.

Visualizations

Caption: Workflow for Electrochemical Carbamoyl Fluoride Synthesis.

Caption: Troubleshooting Logic for Low Reaction Yields.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Synthesis of Fluorinated Amines: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Facile Synthesis of Carbamoyl Fluorides viaN-Carbamoylimidazole Activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Analysis of Aromatic Carbamates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the HPLC analysis of aromatic carbamates.

Frequently Asked Questions (FAQs)

Q1: My aromatic carbamate peaks are showing significant tailing. What are the common causes and how can I fix this?

A1: Peak tailing in the HPLC analysis of aromatic carbamates is a common issue, often leading to poor resolution and inaccurate quantification. The primary cause is typically secondary interactions between the analyte and the stationary phase.[1]

• Cause: Aromatic carbamates, particularly those with basic functional groups, can interact with acidic residual silanol groups on the surface of silica-based reversed-phase columns.[1] This leads to a secondary, stronger retention mechanism for a portion of the analyte molecules, resulting in a tailed peak.

• Solution 1: Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., to pH 2-3) can suppress the ionization of the silanol groups, minimizing these secondary interactions.[2][3]

• Solution 2: Use of an End-Capped Column: Modern, high-purity silica columns that are "end-capped" have fewer free silanol groups, which significantly reduces peak tailing for basic compounds.[3]

• Solution 3: Column Overload: Injecting too much sample can lead to peak distortion, including tailing. Try reducing the injection volume or the sample concentration.[1]

• Solution 4: Column Degradation: Over time, the stationary phase of the column can degrade, exposing more silanol groups. If the problem persists and is specific to one column, it may need to be replaced.[2]

Q2: I am observing "ghost peaks" in my chromatograms when analyzing aromatic carbamates. What are they and how can I eliminate them?

A2: Ghost peaks are unexpected peaks that appear in a chromatogram and are not related to the injected sample.[4] They can arise from various sources and interfere with the detection of your target analytes.

• Cause 1: Mobile Phase Contamination: Impurities in the solvents (especially water) or additives used to prepare the mobile phase are a common source of ghost peaks.[4] These impurities can accumulate on the column and elute as peaks during a gradient run.

• Solution 1: Use high-purity HPLC-grade solvents and freshly prepared mobile phase. Degas the mobile phase properly to prevent bubble formation, which can also cause baseline disturbances.[4][5]

• Cause 2: System Contamination: Contamination can be present in the injector, tubing, or detector. This can be due to carryover from previous injections or leaching from system components.[4]

• Solution 2: Implement a rigorous system cleaning protocol. Flush the system with a strong solvent (e.g., isopropanol) and run blank injections (injecting only the mobile phase) to identify the source of the contamination.[4]

• Cause 3: Sample Carryover: Residual sample from a previous injection can be introduced in a subsequent run, appearing as a ghost peak.

• Solution 3: Optimize the needle wash step in your autosampler method. Use a wash solvent that is strong enough to dissolve the aromatic carbamates completely.

• Cause 4: In-source Oxidation (LC-MS): When using mass spectrometry detection, ghost peaks can be generated by the in-source oxidation of aromatic compounds.[6][7]

• Solution 4: Optimize the ESI source conditions to minimize in-source reactions. Ensure adequate chromatographic separation of the analyte from potential precursors that could be oxidized.[6]

Q3: My retention times for aromatic carbamates are drifting. What could be the issue?

A3: Retention time drift can compromise the identification and quantification of your analytes. Several factors can contribute to this issue.

• Cause 1: Poor Column Equilibration: Insufficient equilibration time between gradient runs can lead to shifting retention times.

• Solution 1: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A good rule of thumb is to allow 10-20 column volumes of the initial mobile phase to pass through the column.[5]

• Cause 2: Changes in Mobile Phase Composition: Inaccurate preparation of the mobile phase or evaporation of the more volatile solvent component can alter the mobile phase composition and affect retention times.

• Solution 2: Prepare the mobile phase carefully and keep the solvent reservoirs covered to minimize evaporation. If using a gradient, ensure the pump's mixing performance is optimal.[5]

• Cause 3: Temperature Fluctuations: Changes in the column temperature can significantly impact retention times.

• Solution 3: Use a column oven to maintain a constant and consistent temperature throughout the analysis.[5]

• Cause 4: Column Aging: As a column ages, its retention characteristics can change.

• Solution 4: If you observe a gradual and irreversible drift in retention times, it may be time to replace the column.

Troubleshooting Data

Table 1: Effect of Mobile Phase pH on Peak Asymmetry of a Basic Aromatic Carbamate

Mobile Phase pH	Peak Asymmetry Factor (As)	Observation
7.0	2.4	Severe Tailing
5.0	1.8	Moderate Tailing
3.0	1.2	Symmetrical Peak

Note: Data is illustrative and based on typical observations for basic compounds on silica-based C18 columns.

Experimental Protocols

Protocol 1: General HPLC Method for Aromatic Carbamates (Based on EPA Method 531.1)

This method is suitable for the analysis of N-methylcarbamates and utilizes post-column derivatization for fluorescence detection.

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and fluorescence detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • Solvent A: HPLC-grade water

  • Solvent B: HPLC-grade methanol

  • Gradient: A typical gradient might be from 10% B to 100% B over 30 minutes.

• Flow Rate: 1.0 mL/min

• Temperature: 35 °C

• Injection Volume: 10 µL

• Post-Column Derivatization:

  • Reagent 1: 0.05 N NaOH, delivered at 0.3 mL/min.

  • Reagent 2: o-Phthalaldehyde (OPA) and 2-mercaptoethanol solution, delivered at 0.3 mL/min.

• Detection:

  • Fluorescence Detector

  • Excitation: 330 nm

  • Emission: 465 nm[8]

Protocol 2: Troubleshooting Peak Tailing

• Verify the Problem: Calculate the asymmetry factor of the tailing peak. An As > 1.2 indicates significant tailing.

• Check for Column Overload: Dilute the sample 10-fold and re-inject. If the peak shape improves, the original sample was overloaded.

• Mobile Phase pH Adjustment:

  • Prepare a mobile phase with a lower pH. For example, add 0.1% formic acid or phosphoric acid to the aqueous mobile phase component to achieve a pH of approximately 2.5-3.0.

  • Equilibrate the column with the new mobile phase for at least 30 minutes before injecting the sample.

• System and Column Evaluation:

  • If the problem persists, bypass the column and run a blank injection to ensure the system itself is not contributing to the peak distortion.

  • If the system is clean, the issue is likely with the column. Consider flushing the column according to the manufacturer's instructions or replacing it.

Troubleshooting Workflows

Caption: Troubleshooting workflow for peak tailing in HPLC analysis.

Caption: Troubleshooting workflow for identifying and eliminating ghost peaks.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. uhplcs.com [uhplcs.com]
• 3. m.youtube.com [m.youtube.com]
• 4. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 5. HPLC Troubleshooting Guide [scioninstruments.com]
• 6. Ghost Peaks of Aromatic Metabolites Induced by Corona Discharge Artifacts in LC-ESI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ghost Peaks of Aromatic Metabolites Induced by Corona Discharge Artifacts in LC‐ESI‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. s4science.at [s4science.at]

Technical Support Center: Purification of (3-Fluorophenyl)carbamic acid benzyl ester

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of (3-Fluorophenyl)carbamic acid benzyl ester.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of (3-Fluorophenyl)carbamic acid benzyl ester?

A1: Based on the common synthesis route involving the reaction of 3-fluoroaniline with benzyl chloroformate, the most probable impurities are:

• Unreacted 3-fluoroaniline: A basic starting material.

• Benzyl alcohol: Formed from the hydrolysis of excess benzyl chloroformate.

• Dibenzyl carbonate: A potential byproduct from the decomposition of benzyl chloroformate.

• Over-benzylated byproducts: Though less common for anilines, di-substituted products are a possibility.

Q2: What are the recommended purification methods for (3-Fluorophenyl)carbamic acid benzyl ester?

A2: The most effective purification techniques for this compound are recrystallization and column chromatography.[1] The choice between these methods depends on the impurity profile and the desired final purity. For compounds that are solid at room temperature, recrystallization is often a highly effective and scalable method for achieving high purity.[2]

Q3: My compound appears oily and won't solidify. What should I do?

A3: An oily consistency can be due to the presence of residual solvents or impurities that depress the melting point. First, ensure all solvent has been removed under high vacuum. If the product remains an oil, purification by column chromatography is recommended to remove the impurities.

Q4: Is (3-Fluorophenyl)carbamic acid benzyl ester sensitive to any particular conditions?

A4: Carbamates, in general, can be sensitive to harsh acidic or basic conditions, which can lead to hydrolysis of the carbamate bond. It is advisable to avoid prolonged exposure to strong acids or bases, especially at elevated temperatures.

Troubleshooting Guides

Recrystallization Issues

Issue	Possible Cause(s)	Troubleshooting Steps
Product does not dissolve in the hot solvent.	The chosen solvent is not suitable; it is not polar enough to dissolve the compound even at elevated temperatures.	Select a more polar solvent or a solvent mixture. Good starting points for carbamates include ethyl acetate or mixtures of ethyl acetate and hexanes.[1]
Product "oils out" instead of crystallizing upon cooling.	The solution is supersaturated, or the cooling process is too rapid. The presence of impurities can also interfere with crystal lattice formation.	Re-heat the solution to dissolve the oil. Add a small amount of additional solvent and allow the solution to cool more slowly. Seeding with a pure crystal of the compound, if available, can also induce proper crystallization.
Low recovery of the purified product.	Too much solvent was used, leading to a significant amount of the product remaining in the mother liquor. The product has some solubility in the cold solvent.	Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Cool the solution in an ice bath or freezer to minimize the solubility of the product.
Crystals are colored.	Colored impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Note that this may also adsorb some of your product, potentially reducing the yield.

Column Chromatography Issues

Issue	Possible Cause(s)	Troubleshooting Steps
Poor separation of the product from impurities.	The eluent system is not optimized. The column was not packed properly, leading to channeling.	Perform thin-layer chromatography (TLC) with various solvent systems to determine the optimal eluent for separation. A good starting point for benzyl carbamates is a mixture of hexanes and ethyl acetate.[1] Ensure the silica gel is packed uniformly without any air bubbles.
The product is eluting too quickly (high Rf).	The eluent is too polar.	Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent (e.g., increase the hexane to ethyl acetate ratio).
The product is not eluting from the column (low Rf).	The eluent is not polar enough.	Increase the polarity of the eluent by increasing the proportion of the polar solvent (e.g., increase the ethyl acetate to hexane ratio).
Streaking of the compound on the column.	The compound is not very soluble in the eluent, or the sample was overloaded. Acidic or basic impurities in the silica gel can also cause streaking.	Ensure the crude product is fully dissolved in a minimal amount of the eluent or a slightly more polar solvent before loading onto the column. Do not overload the column; a general rule is to use 50-100g of silica for every 1g of crude material. The addition of a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent can sometimes resolve streaking issues.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol describes a general procedure for the recrystallization of (3-Fluorophenyl)carbamic acid benzyl ester from an ethyl acetate/hexane solvent system.

Materials:

• Crude (3-Fluorophenyl)carbamic acid benzyl ester

• Ethyl acetate

• Hexanes

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude (3-Fluorophenyl)carbamic acid benzyl ester in an Erlenmeyer flask.

• Add a minimal amount of hot ethyl acetate to dissolve the solid completely. Stirring and gentle heating on a hot plate will facilitate dissolution.

• Once the solid is fully dissolved, remove the flask from the heat.

• Slowly add hexanes to the solution until it becomes slightly cloudy. This indicates that the solution is saturated.

• Gently heat the solution again until it becomes clear.

• Allow the flask to cool slowly to room temperature. Crystal formation should be observed.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold hexanes.

• Dry the purified crystals under vacuum.

Protocol 2: Purification by Flash Column Chromatography

This protocol outlines the purification of (3-Fluorophenyl)carbamic acid benzyl ester using silica gel flash column chromatography.

Materials:

• Crude (3-Fluorophenyl)carbamic acid benzyl ester

• Silica gel (230-400 mesh)

• Hexanes

• Ethyl acetate

• Chromatography column

• Compressed air or pump

• Collection tubes

Procedure:

• TLC Analysis: Determine an appropriate eluent system by running TLC plates of the crude material in various ratios of hexanes:ethyl acetate. A good starting point is a 3:2 mixture.[1] The ideal solvent system will give the product an Rf value of approximately 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into the chromatography column. Allow the silica to settle, ensuring an even and compact bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a suitable solvent like dichloromethane. Carefully load the solution onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system, applying pressure with compressed air or a pump to achieve a steady flow rate.

• Fraction Collection: Collect the eluent in fractions using test tubes.

• Analysis: Monitor the fractions by TLC to identify those containing the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified (3-Fluorophenyl)carbamic acid benzyl ester.

Visualizations

Caption: Decision workflow for purification method selection.

References

• 1. benchchem.com [benchchem.com]
• 2. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Technical Support Center: (3-Fluorophenyl)carbamic acid benzyl ester Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of (3-Fluorophenyl)carbamic acid benzyl ester.

Reaction Overview

The synthesis of (3-Fluorophenyl)carbamic acid benzyl ester typically involves the reaction of 3-fluoroaniline with benzyl chloroformate in the presence of a base. This reaction, a nucleophilic acyl substitution, results in the formation of a carbamate linkage.

Caption: General reaction scheme for the synthesis of (3-Fluorophenyl)carbamic acid benzyl ester.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the formation of (3-Fluorophenyl)carbamic acid benzyl ester?

A1: The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of 3-fluoroaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzyl chloroformate. The subsequent loss of a chloride ion and a proton (abstracted by the base) yields the final carbamate product.

Q2: What are some common side reactions to be aware of?

A2: A notable side reaction is the formation of the N-benzylated product, N-benzyl-3-fluoroaniline. This can occur, especially with anilines that have electron-withdrawing groups.[1][2] Another potential byproduct is the formation of symmetrical ureas if the reaction conditions are not strictly anhydrous.

Q3: Why is temperature control important in this synthesis?

A3: While many carbamate syntheses can be performed at or below room temperature, insufficient temperature may lead to a very slow or stalled reaction. Conversely, excessively high temperatures can promote the decomposition of reactants and the desired product, leading to the formation of byproducts. Careful temperature management is crucial for optimal yield and purity.

Q4: My bottle of benzyl chloroformate seems to be under pressure. Is this normal?

A4: Yes, it is common for benzyl chloroformate to decompose slightly over time, producing benzyl chloride and carbon dioxide gas (BnOCOCl -> BnCl + CO2). This decomposition can be catalyzed by traces of moisture, which generate HCl. This leads to a pressure buildup within the bottle. It is advisable to vent the bottle carefully in a fume hood before use.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Formation	Inactive reagents	- Ensure 3-fluoroaniline is pure and dry. - Use a fresh bottle of benzyl chloroformate, as it can degrade over time.
Insufficient reaction temperature	- If the reaction is sluggish at 0°C or room temperature, consider a modest increase in temperature, monitoring closely for byproduct formation.
Ineffective base	- Ensure the base is anhydrous and used in a slight excess to effectively neutralize the HCl generated.
Significant Byproduct Formation (e.g., N-benzylaniline)	Reaction conditions favoring benzylation	- Electron-withdrawing groups on the aniline, particularly in the ortho position, can favor the formation of N-benzylated byproducts.[1][2] While the fluoro group in the meta position is less activating for this side reaction, it is still a possibility. Using a non-nucleophilic base and carefully controlling the addition of benzyl chloroformate can help minimize this.
Oily Product That is Difficult to Purify	Presence of unreacted starting materials or byproducts	- Attempt purification by column chromatography on silica gel. A solvent system of ethyl acetate and hexane is often effective. - Recrystallization from a suitable solvent system like dichloromethane/hexane or ethyl acetate/hexane can also be attempted.
Product Yield Decreases Upon Scale-up	Inefficient mixing or heat transfer	- Ensure vigorous stirring, especially in larger reaction volumes. - Maintain consistent temperature control throughout the reaction mixture.

Experimental Protocols

Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

This protocol is adapted from the synthesis of the structurally similar (3-chloro-4-fluorophenyl)carbamic acid benzyl ester.[3][4]

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Sodium bicarbonate (NaHCO₃) or Triethylamine (Et₃N)

• Acetone

• Water

• Dichloromethane (for recrystallization)

Procedure:

• In a round-bottom flask, dissolve 3-fluoroaniline (1.0 eq) in a mixture of acetone and water (e.g., 2:1 v/v).

• Cool the solution to 0°C in an ice bath with stirring.

• Add sodium bicarbonate (approx. 1.25 eq) to the cooled solution.

• Slowly add benzyl chloroformate (approx. 1.05 eq) to the reaction mixture via a syringe or dropping funnel over 5-10 minutes.

• Allow the reaction to stir overnight, gradually warming to room temperature.

• Pour the reaction mixture into ice water to precipitate the crude product.

• Filter the solid product and wash thoroughly with water.

• Recrystallize the crude product from a suitable solvent such as dichloromethane to obtain the pure (3-Fluorophenyl)carbamic acid benzyl ester.

Expected Yield: Based on a similar synthesis, a yield of around 85% can be anticipated.[3][4]

Data Presentation

Expected Spectroscopic Data

Spectroscopic Technique	Expected Characteristic Peaks
¹H NMR (CDCl₃)	- δ ~7.3-7.5 ppm (m): Protons of the benzyl group aromatic ring. - δ ~6.8-7.3 ppm (m): Protons of the 3-fluorophenyl ring. - δ ~6.7 ppm (br s): N-H proton of the carbamate. - δ ~5.2 ppm (s): CH₂ protons of the benzyl group.
¹³C NMR (CDCl₃)	- δ ~153 ppm: Carbonyl carbon of the carbamate. - δ ~163 ppm (d, JC-F ≈ 245 Hz): Carbon of the 3-fluorophenyl ring attached to fluorine. - δ ~135-138 ppm: Aromatic carbons. - δ ~110-130 ppm: Aromatic carbons. - δ ~67 ppm: CH₂ carbon of the benzyl group.
IR (KBr, cm⁻¹)	- ~3300-3400 cm⁻¹: N-H stretching. - ~1700-1730 cm⁻¹: C=O (carbonyl) stretching. - ~1590-1610 cm⁻¹: N-H bending. - ~1200-1250 cm⁻¹: C-O stretching.

Visualizations

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. researchgate.net [researchgate.net]
• 2. "Synthesis of N-Benzylated Anilines from the Reaction of Anilines and B" by Hari N. Pati, Paul Weisbruch et al. [scholarexchange.furman.edu]
• 3. Benzyl N-(3-chloro-4-fluoro­phen­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. rsc.org [rsc.org]

Technical Support Center: Catalyst Selection for Reactions with (3-Fluorophenyl)carbamic acid benzyl ester

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (3-Fluorophenyl)carbamic acid benzyl ester. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments with this versatile compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of catalytic reactions involving (3-Fluorophenyl)carbamic acid benzyl ester?

A1: (3-Fluorophenyl)carbamic acid benzyl ester typically undergoes two main classes of catalytic reactions:

• Palladium-Catalyzed Cross-Coupling Reactions: These reactions target the C-F bond of the fluorophenyl ring, enabling the formation of new carbon-carbon or carbon-nitrogen bonds. Common examples include the Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions. These are instrumental in synthesizing more complex molecules, such as fluorinated biaryls and substituted anilines.

• Catalytic Hydrogenolysis (Deprotection): This reaction removes the benzyl carbamate (Cbz) protecting group to yield 3-fluoroaniline. This is a crucial step when the free amine is required for subsequent synthetic transformations.

Q2: I am observing low to no yield in my palladium-catalyzed cross-coupling reaction. What are the potential causes?

A2: Low yields in palladium-catalyzed cross-coupling reactions with this substrate can stem from several factors:

• Catalyst Inactivity: The Pd(0) active species may not be generated efficiently from the precatalyst, or the catalyst may have decomposed.

• Inappropriate Ligand Choice: The ligand plays a critical role in stabilizing the palladium center and facilitating the catalytic cycle. For an electron-rich aryl fluoride, bulky and electron-rich phosphine ligands are often required.

• Suboptimal Base: The base is crucial for the transmetalation step in Suzuki-Miyaura coupling and for the deprotonation of the amine in Buchwald-Hartwig amination. The strength and solubility of the base can significantly impact the reaction rate and yield.

• Presence of Impurities: Water, oxygen, and other impurities can deactivate the catalyst. Ensure all reagents and solvents are pure and the reaction is performed under an inert atmosphere.

• Low Reaction Temperature: Activation of the relatively strong C-F bond may require elevated temperatures.

Q3: What are common side reactions to watch out for?

A3: During palladium-catalyzed cross-coupling reactions, be mindful of the following potential side reactions:

• Homocoupling: The organoboron reagent (in Suzuki-Miyaura) or the aryl halide can couple with themselves to form symmetric biaryls.

• Protodefluorination/Protodeboronation: The starting material or organoboron reagent can react with trace amounts of water or protic solvents, leading to the replacement of the fluorine or boron group with a hydrogen atom.

• Hydrodehalogenation: In some cases, the aryl fluoride can be reduced to the corresponding arene.

During Cbz deprotection via hydrogenolysis, incomplete reactions or side reactions involving other functional groups can occur if the catalyst and conditions are not chosen carefully.

Troubleshooting Guides

Palladium-Catalyzed Suzuki-Miyaura Coupling

Issue: Low yield of the desired biphenyl product.

Potential Cause	Troubleshooting Steps
Inactive Catalyst	Use a fresh batch of palladium precatalyst. Consider using a more active precatalyst like Pd₂(dba)₃ or a pre-formed Pd(0) complex. Increase catalyst loading incrementally (e.g., from 1-2 mol% to 5 mol%).
Ineffective Ligand	Screen a variety of phosphine ligands. For aryl fluorides, bulky, electron-rich ligands such as SPhos, XPhos, or RuPhos are often effective.
Incorrect Base	For Suzuki-Miyaura reactions with aryl fluorides, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker bases like Na₂CO₃. Ensure the base is finely powdered and anhydrous.
Reaction Temperature Too Low	Gradually increase the reaction temperature in increments of 10-20 °C. The C-F bond is generally less reactive than C-Cl, C-Br, or C-I bonds and may require temperatures of 100-120 °C.[1]
Solvent Effects	Ensure the use of anhydrous and degassed solvents. Common solvents for Suzuki-Miyaura reactions include 1,4-dioxane, toluene, or mixtures of ethers like THF with water.[2]

Catalytic Hydrogenolysis for Cbz Deprotection

Issue: Incomplete removal of the Cbz group or undesired side reactions.

Potential Cause	Troubleshooting Steps
Catalyst Poisoning	The product, 3-fluoroaniline, can act as a catalyst poison. The addition of a mild acid (e.g., acetic acid) can sometimes mitigate this effect. Ensure the starting material is free of impurities that could poison the catalyst.
Insufficient Hydrogen Pressure	While many deprotections proceed at atmospheric pressure, increasing the hydrogen pressure (e.g., using a balloon or a Parr shaker) can improve the reaction rate.
Catalyst Inactivity	Use a fresh batch of Pd/C. Ensure the catalyst is not pyrophoric and is handled appropriately.
Incorrect Solvent	Solvents like methanol, ethanol, or ethyl acetate are commonly used for catalytic hydrogenolysis.[3] Ensure the solvent is of appropriate purity.
Reaction Time	Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times can sometimes lead to side reactions.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of (3-Fluorophenyl)carbamic acid benzyl ester

This is a generalized protocol and may require optimization for specific arylboronic acids.

Materials:

• (3-Fluorophenyl)carbamic acid benzyl ester (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)[4]

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 eq)[4]

• Anhydrous solvent (e.g., 1,4-dioxane, toluene)[4]

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel, add (3-Fluorophenyl)carbamic acid benzyl ester, the arylboronic acid, the palladium catalyst, and the base under an inert atmosphere.[4]

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to 80-110 °C with stirring.[4]

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Catalytic Hydrogenolysis of (3-Fluorophenyl)carbamic acid benzyl ester

Materials:

• (3-Fluorophenyl)carbamic acid benzyl ester

• Palladium on carbon (Pd/C, typically 5-10 wt%)

• Solvent (e.g., Methanol, Ethanol, Ethyl Acetate)

• Hydrogen source (e.g., hydrogen balloon, Parr apparatus)

Procedure:

• Dissolve (3-Fluorophenyl)carbamic acid benzyl ester in the chosen solvent in a reaction flask.

• Carefully add the Pd/C catalyst under an inert atmosphere (e.g., nitrogen or argon).

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Maintain a positive pressure of hydrogen (e.g., with a balloon) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-fluoroaniline.

• If necessary, purify the product further by distillation or chromatography.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 4. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Benzyl (3-fluorophenyl)carbamate Quantification

For researchers, scientists, and drug development professionals, the precise and reliable quantification of novel chemical entities is a cornerstone of successful research. This guide provides a comparative overview of established analytical methodologies applicable to the quantification of Benzyl (3-fluorophenyl)carbamate. While specific validated methods for this compound are not extensively documented in publicly available literature, this document outlines common, robust techniques used for the analysis of structurally related carbamates. The principles and methods described herein are readily adaptable and provide a strong foundation for the development and validation of an analytical method for Benzyl (3-fluorophenyl)carbamate.

The primary analytical techniques discussed include High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate method depends on factors such as required sensitivity, the complexity of the sample matrix, and available instrumentation.[1]

Performance Comparison of Analytical Methods

The following tables summarize the typical performance characteristics of the analytical methods discussed. It is important to note that these values are derived from studies on various carbamates and serve as a general reference. Method development and validation are essential to establish specific performance parameters for Benzyl (3-fluorophenyl)carbamate.

Table 1: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

Parameter	Typical Performance	Analytes Reported
Linearity (r²)	>0.999	Various Carbamates
Limit of Detection (LOD)	0.01 - 0.5 µg/L	Various Carbamates
Limit of Quantification (LOQ)	~1 µg/L	Various Carbamates
Accuracy (Recovery)	85% - 97%	Organophosphorus and Carbamate Pesticides
Precision (%RSD)	< 5%	5-[(4-chlorophenoxy) methyl]-1, 3, 4-oxadiazole-2-thiol

Table 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Parameter	Typical Performance	Common Matrices
Linearity (r²)	>0.99	Alcoholic beverages, food, biological matrices[1]
Limit of Detection (LOD)	0.05 - 0.63 µg/L	Alcoholic beverages, food, biological matrices[1]
Limit of Quantification (LOQ)	0.20 - 5.0 µg/kg	Alcoholic beverages, food, biological matrices[1]
Accuracy (Recovery %)	70.9 - 119%	Alcoholic beverages, food, biological matrices[1]
Precision (RSD %)	1.0 - 11%	Alcoholic beverages, food, biological matrices[1]

Table 3: Gas Chromatography-Mass Spectrometry (GC-MS)

Parameter	Typical Performance	Common Matrices
Linearity (R²)	>0.99	Alcoholic beverages, fermented foods, plasma[1]
Limit of Detection (LOD)	0.4 - 2.8 µg/kg[1]	Alcoholic beverages, fermented foods, plasma[1]
Limit of Quantification (LOQ)	1.2 - 9.2 µg/kg[1]	Alcoholic beverages, fermented foods, plasma[1]
Accuracy (Recovery %)	87 - 104.4%[1]	Alcoholic beverages, fermented foods, plasma[1]
Precision (RSD %)	1.7 - 8.49%[1]	Alcoholic beverages, fermented foods, plasma[1]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of analytical methods. Below are representative protocols for sample preparation and analysis using the compared techniques.

1. Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique, particularly for solid matrices like agricultural products.[2]

• Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile.[1]

  • Add magnesium sulfate and sodium chloride for partitioning.[1]

  • Shake vigorously and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.[1]

  • Vortex and centrifuge. The resulting supernatant is ready for analysis.

2. High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

This method often requires post-column derivatization to convert the target carbamates into fluorescent compounds.

• Sample Preparation and Derivatization:

  • Extract the carbamate from the sample matrix.

  • Concentrate the extract.

  • Derivatize the extract with a fluorescent labeling agent, such as 9-xanthydrol, in an acidic environment to form a highly fluorescent derivative.[1]

• Instrumental Analysis:

  • HPLC System:

    • Column: C18 reversed-phase column.[1]

    • Mobile Phase: A gradient of an aqueous buffer and an organic solvent.[1]

  • Fluorescence Detector:

    • Excitation Wavelength: ~233 nm.[1]

    • Emission Wavelength: ~600 nm.[1]

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique suitable for analyzing carbamates, which can be thermally unstable.[3]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., Shim-pack FC-ODS, 2.0 mm I.D. x 150 mm L).[3]

  • Mobile Phase A: 0.1% formic acid in water.[3]

  • Mobile Phase B: Acetonitrile.[3]

  • Gradient: 0% B (0 min) -> 95% B (45-50 min).[3]

  • Flow Rate: 0.2 mL/min.[3]

  • Injection Volume: 3 µL.[3]

  • Column Temperature: 40 °C.[3]

• Mass Spectrometry Conditions (ESI-Positive Mode):

  • Probe Voltage: +4.5 kV.[3]

  • Nebulizing Gas Flow: 1.5 L/min.[3]

  • Drying Gas Pressure: 0.1 MPa.[3]

  • CDL Temperature: 200 °C.[3]

  • Block Heater Temperature: 200 °C.[3]

Method Validation Workflow and Signaling Pathways

The following diagrams illustrate the typical workflows for the analytical methods described.

Caption: General workflow for carbamate analysis.

Caption: Key parameters for bioanalytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. storage.googleapis.com [storage.googleapis.com]
• 3. lcms.cz [lcms.cz]

A Researcher's Guide to Reproducibility in Experiments with (3-Fluorophenyl)carbamic acid benzyl ester

Chemical Properties of (3-Fluorophenyl)carbamic acid benzyl ester

Property	Value
CAS Number	149524-47-0
Molecular Formula	C₁₄H₁₂FNO₂
Molecular Weight	245.25 g/mol
Appearance	White to off-white solid
Purity	Typically ≥98%

Comparative Analysis of Carbamate Synthesis Protocols

The synthesis of carbamates, such as (3-Fluorophenyl)carbamic acid benzyl ester, can be approached through various methods. The choice of method can significantly impact yield, purity, and, consequently, the reproducibility of subsequent experiments where the compound is used. Below is a comparison of common synthetic routes.

Synthesis Method	Key Reagents	Typical Reaction Conditions	Reported Yields (General)	Potential for Variability
From Isocyanates	3-Fluorophenyl isocyanate, Benzyl alcohol	Base catalyst (e.g., triethylamine), Aprotic solvent (e.g., THF, CH₂Cl₂), Room temperature	High	Sensitive to moisture; isocyanates are hazardous.[1]
From Chloroformates	Benzyl chloroformate, 3-Fluoroaniline	Base (e.g., pyridine, triethylamine), Aprotic solvent (e.g., CH₂Cl₂), 0 °C to room temperature	Good to High	Exothermic reaction requiring careful temperature control.[2]
From Carbamoyl Chlorides	(3-Fluorophenyl)carbamoyl chloride, Benzyl alcohol	Base, Aprotic solvent	Good	Carbamoyl chlorides can be unstable.
Using CO₂	3-Fluoroaniline, Benzyl bromide, CO₂	Strong non-nucleophilic base (e.g., DBU), Acetonitrile, Elevated temperature and pressure	Moderate to Good	Requires specialized equipment for handling CO₂.[3]

Detailed Experimental Protocols

Reproducibility is fundamentally linked to the meticulous execution of experimental protocols. Here are detailed methodologies for two common carbamate synthesis approaches.

Protocol 1: Synthesis from Benzyl Chloroformate and 3-Fluoroaniline

This is a widely used and generally reliable method for forming the carbamate linkage.

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Triethylamine (or another suitable non-nucleophilic base)

• Anhydrous dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 3-Fluoroaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add benzyl chloroformate (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain (3-Fluorophenyl)carbamic acid benzyl ester.

Protocol 2: Synthesis using Carbon Dioxide

This method is considered a greener alternative to the use of phosgene derivatives.[3]

Materials:

• 3-Fluoroaniline

• Benzyl bromide

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Acetonitrile (MeCN)

• Carbon dioxide (CO₂) source

Procedure:

• In a pressure vessel, combine 3-Fluoroaniline (1.0 eq), benzyl bromide (2.0 eq), and DBU (2.0 eq) in acetonitrile.

• Pressurize the reactor with carbon dioxide (typically to several atmospheres).

• Heat the reaction mixture to the desired temperature (e.g., 70 °C) and stir for the required reaction time.[3]

• After cooling to room temperature and venting the CO₂, the reaction mixture is typically worked up by partitioning between an organic solvent and water.

• The organic layer is then washed, dried, and concentrated.

• Purification is performed using column chromatography.

Enhancing Experimental Reproducibility: Best Practices

Several factors can influence the reproducibility of chemical syntheses and subsequent experiments.[4][5] Adhering to best practices is crucial for ensuring the reliability of your results.

• Reagent Quality and Handling: Use reagents of known purity and from reliable suppliers.[5] Isocyanates and chloroformates are sensitive to moisture and should be handled under anhydrous conditions.[1]

• Strict Control of Reaction Conditions: Temperature, stirring rate, and reaction time must be precisely controlled and documented.[2] For exothermic reactions, ensure efficient heat dissipation.

• Atmospheric Control: Many reactions in organic synthesis are sensitive to air and moisture.[6] The use of an inert atmosphere (nitrogen or argon) is often necessary.

• Detailed Documentation: Maintain a thorough record of all experimental parameters, including reagent sources and lot numbers, instrument calibration, and any observed phenomena.[7]

• Purification and Characterization: Consistent and well-documented purification procedures are essential. Thoroughly characterize the final product using techniques such as NMR, mass spectrometry, and melting point analysis to confirm its identity and purity.

Visualizing Synthesis Workflows

To further clarify the experimental processes, the following diagrams illustrate the key steps in the described synthetic pathways.

Caption: Workflow for the synthesis of (3-Fluorophenyl)carbamic acid benzyl ester from benzyl chloroformate.

Caption: Workflow for the synthesis of (3-Fluorophenyl)carbamic acid benzyl ester using carbon dioxide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. donotedit.com [donotedit.com]
• 5. kosheeka.com [kosheeka.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Top 5 Factors Affecting Reproducibility in Research - Enago Academy [enago.com]

The Fluorinated Advantage: A Comparative Guide to Fluorinated Carbamates in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the quest for more stable, selective, and efficient reagents is perpetual. Fluorinated carbamates, particularly carbamoyl fluorides, have emerged as powerful tools, offering significant advantages over their non-fluorinated counterparts. This guide provides an objective comparison of the performance of fluorinated carbamates against other alternatives, supported by experimental data, to inform their strategic application in research and development.

Enhanced Stability and Selectivity: The Core Advantages

Fluorinated carbamates, most notably carbamoyl fluorides, exhibit greater stability and selectivity compared to their widely used carbamoyl chloride analogs.[1] This enhanced stability makes them easier to handle and store, while their moderated reactivity allows for more selective transformations, minimizing the formation of undesirable byproducts. The primary preparation method for carbamoyl fluorides has traditionally been the treatment of a carbamoyl chloride with a nucleophilic fluoride source.[1] However, this requires the synthesis of the highly reactive and often unstable chloride precursor, which is typically produced using hazardous phosgene derivatives.[1]

Recent advancements have led to safer and more direct synthetic routes to carbamoyl fluorides, further bolstering their utility. These methods often avoid the use of toxic reagents and offer broader functional group tolerance.[2]

Performance Comparison: Fluorinated vs. Non-Fluorinated Carbamates

The superiority of fluorinated carbamates is evident in their synthetic applications. They serve as exceptional building blocks for a variety of important functional groups.

Table 1: Synthesis of Ureas, Carbamates, and Thiocarbamates

Precursor	Product	Reagents and Conditions	Yield	Reference
Carbamoyl Fluoride	Urea	Amine, Base	High	[3]
Carbamoyl Chloride	Urea	Amine, Base	High (often with side products)	[4]
Carbamoyl Fluoride	Carbamate	Alcohol, Base	High	[1]
Carbamoyl Chloride	Carbamate	Alcohol, Base	Moderate to High	[4]
Carbamoyl Fluoride	Thiocarbamate	Thiol, Base	High	[1]
Carbamoyl Chloride	Thiocarbamate	Thiol, Base	Moderate to High	[4]

Carbamoyl fluorides demonstrate excellent reactivity in the synthesis of ureas, carbamates, and thiocarbamates, often providing cleaner reactions and higher yields compared to carbamoyl chlorides.[1]

N-Trifluoromethyl Carbamates: A Gateway to Novel Motifs

A significant advancement in the field is the development and application of N-trifluoromethyl (N-CF3) carbamates. The N-CF3 motif is of great interest in medicinal chemistry due to its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability.[5] N-CF3 carbamoyl fluorides have been developed as bench-stable building blocks that can be readily diversified into a wide range of N-CF3 amides, carbamates, thiocarbamates, and ureas.[5] This methodology has proven to be highly versatile, tolerating a rich array of functional groups and stereochemistry.[5]

Table 2: Diversification of N-CF3 Carbamoyl Fluorides

N-CF3 Carbamoyl Fluoride Derivative	Reagent	Product	Yield	Reference
N-CF3 Carbamoyl Fluoride	Grignard Reagent	N-CF3 Amide	Good to Excellent	[6]
N-CF3 Carbamoyl Fluoride	Alcohol/Phenol	N-CF3 Carbamate	Good to Excellent	[5]
N-CF3 Carbamoyl Fluoride	Thiol	N-CF3 Thiocarbamate	Good to Excellent	[5]
N-CF3 Carbamoyl Fluoride	Amine	N-CF3 Urea	Good to Excellent	[5]

Fluorous Carbamates in Protecting Group Chemistry

Fluorinated carbamates also play a crucial role as protecting groups for amines, particularly in the context of fluorous synthesis. "Fluorous-Boc" ((F)Boc) protecting groups, for instance, facilitate the purification of tagged molecules via fluorous solid-phase extraction (FSPE).[7]

Table 3: Comparison of Boc and Fluorous-Boc Protecting Groups

Protecting Group	Structure	Cleavage Conditions	Key Advantage	Reference
Boc	(CH₃)₃COC(O)-	Strong Acid (e.g., TFA)	Well-established, versatile	[8]
(F)Boc	(RfCH₂CH₂)(CH₃)₂COC(O)-	Strong Acid (e.g., TFA)	Enables fluorous separation	[7]

While the cleavage conditions are similar, the fluorous tag on the (F)Boc group allows for efficient separation from non-fluorous components, streamlining the purification process in complex syntheses.[7]

Experimental Protocols

Electrochemical Synthesis of Carbamoyl Fluorides from Oxamic Acids

A novel and practical method for synthesizing carbamoyl fluorides involves the anodic oxidation of readily available and stable oxamic acids.[1][9]

• Reaction Setup: An undivided electrochemical cell is equipped with a carbon graphite anode and a platinum foil cathode.

• Reagents: The oxamic acid precursor (1.0 equiv) is dissolved in dichloromethane (CH₂Cl₂). Triethylamine trihydrofluoride (Et₃N·3HF) (2.0 equiv) is added as both the fluoride source and the supporting electrolyte.

• Electrolysis: The reaction is carried out at room temperature under a constant current density (e.g., 8.9 mA/cm²).

• Work-up: Upon completion, the reaction mixture is typically washed with water and the organic layer is dried and concentrated to afford the carbamoyl fluoride, often without the need for chromatographic purification.[1]

This electrochemical method is noted for its mild conditions, high efficiency, and scalability, offering a significant improvement over traditional methods that often employ hazardous reagents.[1][9]

Synthesis of Ureas from Carbamoyl Fluorides

Carbamoyl fluorides are excellent precursors for the synthesis of ureas.

• Reaction Setup: A solution of the carbamoyl fluoride (1.0 equiv) is prepared in a suitable aprotic solvent, such as acetonitrile or dichloromethane.

• Reagents: The desired primary or secondary amine (1.1 equiv) and a non-nucleophilic base, such as triethylamine or diisopropylethylamine (1.2 equiv), are added to the solution.

• Reaction: The mixture is stirred at room temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: The reaction mixture is typically washed with an acidic aqueous solution (e.g., 1 M HCl) to remove excess amine and base, followed by a wash with brine. The organic layer is then dried and concentrated to yield the urea product.

Visualizing Synthetic Pathways

The following diagrams illustrate key synthetic transformations involving fluorinated carbamates.

Caption: Synthesis routes to carbamoyl fluorides.

Caption: Carbamoyl fluorides as versatile synthetic intermediates.

Conclusion

Fluorinated carbamates, and in particular carbamoyl fluorides, represent a significant advancement in synthetic chemistry. Their enhanced stability, selectivity, and the development of safer synthetic routes make them superior alternatives to traditional non-fluorinated reagents in many applications. For researchers and professionals in drug development and chemical synthesis, the adoption of fluorinated carbamates can lead to more efficient, cleaner, and versatile synthetic strategies, ultimately accelerating the discovery and development of new molecules.

References

• 1. eFluorination for the Rapid Synthesis of Carbamoyl Fluorides from Oxamic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 5. Straightforward access to N-trifluoromethyl amides, carbamates, thiocarbamates and ureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fluorous Boc ((F)Boc) carbamates: new amine protecting groups for use in fluorous synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Amine Protecting Groups: (3-Fluorophenyl)carbamic acid benzyl ester in Focus

For Researchers, Scientists, and Drug Development Professionals

In the landscape of multi-step organic synthesis, particularly in the development of pharmaceuticals and complex molecular architectures, the strategic selection of protecting groups is a critical determinant of success. The ability to mask the reactivity of a functional group, such as an amine, and subsequently remove the protecting group under specific and mild conditions is paramount. This guide provides an objective comparison of (3-Fluorophenyl)carbamic acid benzyl ester, a substituted benzyloxycarbonyl (Cbz) protecting group, with other commonly employed amine protecting groups like the standard Cbz, tert-Butoxycarbonyl (Boc), and 9-Fluorenylmethyloxycarbonyl (Fmoc) groups.

This document outlines the fundamental properties, protection and deprotection mechanisms, and relative stabilities of these groups. While direct quantitative comparative data for (3-Fluorophenyl)carbamic acid benzyl ester is not extensively available in the public domain, this guide extrapolates its expected performance based on established principles of physical organic chemistry and available data for related structures.

Core Concepts in Amine Protection: A Workflow

The selection of an appropriate amine protecting group is a multi-faceted decision, contingent on the stability of the substrate to various reaction conditions and the desired orthogonality of subsequent deprotection steps.

Caption: A simplified workflow to guide the selection of an amine protecting group.

Comparative Data: Stability and Deprotection

The key to a successful protecting group strategy lies in understanding the stability of the protected amine under various conditions and the specific reagents required for its removal. The introduction of a fluorine atom on the phenyl ring of the Cbz group is anticipated to modulate its electronic properties, thereby influencing its stability and reactivity.

Table 1: Comparison of Common Amine Protecting Groups

Protecting Group	Structure	Typical Protection Reagent	Deprotection Conditions	Relative Stability (Inferred for Substituted Cbz)
(3-Fluorophenyl)carbamic acid benzyl ester	Benzyl (3-fluorophenyl)carbamoyl chloride	3-Fluoroaniline, Benzyl chloroformate	Catalytic Hydrogenolysis (e.g., H₂, Pd/C); Strong Acid (e.g., HBr/AcOH)	Increased stability to some acidic conditions compared to Cbz due to the electron-withdrawing fluoro group. Similar stability to basic conditions.
Cbz (Benzyloxycarbonyl)	Benzyl chloroformate (Cbz-Cl)	Amine, Cbz-Cl, Base	Catalytic Hydrogenolysis (e.g., H₂, Pd/C); Strong Acid (e.g., HBr/AcOH); Na/liquid NH₃[1]	Stable to mild acid and base.
Boc (tert-Butoxycarbonyl)	Di-tert-butyl dicarbonate (Boc₂O)	Amine, Boc₂O	Strong Acid (e.g., TFA, HCl)[2]	Labile to strong acid, stable to base and hydrogenolysis.
Fmoc (9-Fluorenylmethyloxycarbonyl)	Fmoc-Cl, Fmoc-OSu	Amine, Fmoc reagent, Base	Base (e.g., 20% Piperidine in DMF)[2]	Labile to base, stable to acid and hydrogenolysis.

Table 2: Inferred Performance Characteristics of (3-Fluorophenyl)carbamic acid benzyl ester vs. Alternatives

Feature	(3-Fluorophenyl)carbamic acid benzyl ester	Cbz	Boc	Fmoc
Acid Stability	Moderate to High	Moderate	Low	High
Base Stability	High	High	High	Low
Hydrogenolysis Lability	High	High	Stable	Stable
Orthogonality	Orthogonal to Boc and Fmoc	Orthogonal to Boc and Fmoc	Orthogonal to Cbz and Fmoc	Orthogonal to Cbz and Boc
Expected Impact of Fluoro-substituent	The electron-withdrawing nature of the fluorine atom is expected to decrease the electron density on the carbamate nitrogen, potentially increasing its stability towards acid-catalyzed deprotection compared to the unsubstituted Cbz group. The rate of hydrogenolysis is not expected to be significantly affected.	N/A	N/A	N/A

Signaling Pathways and Reaction Mechanisms

The protection of an amine with a carbamate group proceeds via nucleophilic attack of the amine on the carbonyl carbon of the protecting group precursor. The deprotection mechanisms are distinct for each group, forming the basis of their orthogonality.

Protection Mechanism

Caption: General mechanism for the protection of an amine as a carbamate.

Deprotection Mechanisms

The deprotection pathways highlight the distinct chemical labilities of each protecting group.

Caption: Simplified deprotection mechanisms for Cbz, Boc, and Fmoc protecting groups.

Experimental Protocols

Detailed and optimized experimental procedures are crucial for the successful implementation of protecting group strategies.

Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

This protocol is adapted from a similar procedure for the synthesis of Benzyl N-(3-chloro-4-fluorophenyl)carbamate.[3]

Materials:

• 3-Fluoroaniline

• Benzyl chloroformate

• Sodium bicarbonate (NaHCO₃)

• Acetone

• Water

• Dichloromethane (DCM)

Procedure:

• Dissolve 3-fluoroaniline (1.0 eq) in a mixture of acetone and water (e.g., 2:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• Add sodium bicarbonate (1.2 eq) to the solution.

• Slowly add benzyl chloroformate (1.05 eq) dropwise while maintaining the temperature at 0 °C.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, add water to the reaction mixture and extract with dichloromethane.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to yield the crude product.

• Purify the product by recrystallization or column chromatography.

Deprotection of (3-Fluorophenyl)carbamic acid benzyl ester via Hydrogenolysis

This is a general protocol for the hydrogenolysis of Cbz-protected amines.[1]

Materials:

• (3-Fluorophenyl)carbamic acid benzyl ester

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂)

Procedure:

• Dissolve the protected amine (1.0 eq) in methanol or ethanol in a flask suitable for hydrogenation.

• Carefully add 10% Pd/C (typically 5-10 mol% of Pd).

• Securely attach a balloon filled with hydrogen gas to the flask.

• Evacuate and backfill the flask with hydrogen several times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the deprotected 3-fluoroaniline.

Conclusion

The choice of an amine protecting group is a strategic decision that significantly impacts the efficiency and outcome of a synthetic route. While Boc and Fmoc are the workhorses of solid-phase peptide synthesis, the Cbz group and its derivatives, such as (3-Fluorophenyl)carbamic acid benzyl ester, offer a valuable orthogonal strategy, particularly in solution-phase synthesis. The introduction of the fluoro-substituent is anticipated to enhance the stability of the Cbz group under certain acidic conditions, providing a nuanced tool for the synthetic chemist. The selection between these protecting groups should be guided by the specific requirements of the molecular target and the planned synthetic transformations.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. scienceopen.com [scienceopen.com]

A Comparative Benchmark of (3-Fluorophenyl)carbamic acid benzyl ester in Amine Protection

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the judicious selection of protecting groups is paramount to the successful construction of complex molecules. Carbamates are a cornerstone for the protection of amines, preventing their undesired reactivity during synthetic transformations.[1][2] This guide provides a comparative analysis of (3-Fluorophenyl)carbamic acid benzyl ester, a substituted analogue of the classical benzyloxycarbonyl (Cbz) group, against other widely used carbamate protecting groups such as the standard Cbz, tert-Butoxycarbonyl (Boc), and 9-Fluorenylmethyloxycarbonyl (Fmoc) groups. This objective comparison is supported by experimental data to inform the strategic selection of an appropriate amine protecting group.

Performance Comparison of Amine Protecting Groups

The choice of a protecting group is governed by its stability under various reaction conditions and the ease and selectivity of its removal. The introduction of a fluorine atom onto the phenyl ring of the Cbz group can modulate its electronic properties, potentially influencing its stability and reactivity. While direct comparative studies are limited, the following tables summarize the general performance of (3-Fluorophenyl)carbamic acid benzyl ester in the context of established protecting groups.

Table 1: Comparison of Protection and Deprotection Conditions and Yields [3][4][5]

Protecting Group	Abbreviation	Typical Protection Reagent	Typical Deprotection Conditions	Typical Protection Yield (%)	Typical Deprotection Yield (%)	Key Features
(3-Fluorophenyl)carbamic acid benzyl ester	3-F-Cbz	Benzyl chloroformate	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)	>90 (in specific applications)[6]	High (in specific applications)[7]	Electron-withdrawing fluorine may slightly increase stability towards some acidic conditions compared to Cbz.
Benzyloxycarbonyl	Cbz or Z	Benzyl chloroformate	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)[8]	>95[4]	>95[4]	Stable to mild acid and base; orthogonal to Boc and Fmoc.[4]
tert-Butoxycarbonyl	Boc	Di-tert-butyl dicarbonate (Boc₂O)	Strong Acid (e.g., TFA, HCl)[1]	>95[9]	>95[9]	Stable to base and hydrogenolysis; widely used in solid-phase peptide synthesis (SPPS).[9]
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl or Fmoc-OSu	Base (e.g., 20% Piperidine in DMF)[10]	>95[5]	>98 (in SPPS)[5]	Base-labile; central to modern SPPS; deprotection can be monitored by UV absorbance.[5][10]

Table 2: Orthogonal Stability of Protecting Groups [3][4][11]

Protecting Group	Acidic Conditions (e.g., TFA)	Basic Conditions (e.g., Piperidine)	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)
3-F-Cbz	Generally Stable	Stable	Cleaved
Cbz	Generally Stable	Stable	Cleaved
Boc	Cleaved	Stable	Stable
Fmoc	Stable	Cleaved	Stable (generally)

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthesis.

Synthesis of (3-Fluorophenyl)carbamic acid benzyl ester

This compound is a key intermediate in the synthesis of the antibiotic Linezolid.[7][12]

• Materials: 3-Fluoroaniline, Benzyl chloroformate, Sodium bicarbonate, Acetone, Water, Ethyl acetate.[6]

• Procedure:

  • Dissolve 3-fluoroaniline and sodium bicarbonate in a mixture of acetone and water.[6]

  • Cool the mixture to -5 to 10 °C with stirring.[6]

  • Slowly add benzyl chloroformate dropwise while maintaining the temperature.[6]

  • Stir the reaction mixture for 2-4 hours at -5 to 10 °C.[6]

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • After completion, extract the product with ethyl acetate.

  • Wash the organic layer, dry over an anhydrous salt (e.g., Na₂SO₄), and concentrate under reduced pressure to obtain the product.

General Protocol for N-Cbz Protection

• Materials: Amine, Benzyl chloroformate (Cbz-Cl), Sodium carbonate, Dioxane, Water, Diethyl ether, Hydrochloric acid.[5]

• Procedure:

  • Dissolve the amine in an aqueous solution of sodium carbonate.

  • Add a solution of Cbz-Cl in dioxane dropwise while maintaining a basic pH and low temperature.

  • Stir the reaction mixture for several hours at room temperature.

  • Work-up by washing with diethyl ether to remove excess Cbz-Cl, followed by acidification with HCl to precipitate the Cbz-protected amine.

  • Collect the product by filtration.

General Protocol for Cbz Deprotection by Catalytic Hydrogenolysis

• Materials: Cbz-protected amine, Palladium on activated carbon (10% Pd/C), Methanol (MeOH) or Ethanol (EtOH), Hydrogen gas (H₂).[8]

• Procedure:

  • Dissolve the Cbz-protected compound in a suitable solvent like methanol in a round-bottom flask.

  • Carefully add 10% Pd/C catalyst to the solution.

  • Secure a hydrogen-filled balloon to the flask or connect it to a hydrogenation apparatus.

  • Evacuate the flask and backfill with hydrogen gas (repeat this cycle 3 times).

  • Stir the reaction mixture vigorously at room temperature under a hydrogen atmosphere.

  • Monitor the reaction progress by TLC.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

General Protocol for N-Boc Protection

• Materials: Amine, Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (TEA) or Sodium Hydroxide (NaOH), Solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF)).[9]

• Procedure:

  • Dissolve the amine in the chosen solvent.

  • Add 1.0-1.2 equivalents of a base (e.g., TEA).

  • Add 1.1-1.5 equivalents of Boc₂O to the solution.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, quench with water and extract the product with a suitable organic solvent.

  • Dry the organic layer and concentrate to obtain the Boc-protected amine.

General Protocol for N-Fmoc Protection

• Materials: Amino acid, Fmoc-OSu, 10% aqueous sodium carbonate, Dioxane or acetone, Diethyl ether, 1 M Hydrochloric acid, Ethyl acetate.[5]

• Procedure:

  • Dissolve the amino acid in the aqueous sodium carbonate solution.

  • In a separate flask, dissolve Fmoc-OSu in dioxane or acetone.

  • Add the Fmoc-OSu solution to the amino acid solution and stir overnight at room temperature.

  • Dilute with water and wash with diethyl ether.

  • Acidify the aqueous layer to a pH of 2-3 with 1 M HCl to precipitate the Fmoc-amino acid.

  • Extract the product with ethyl acetate, dry the organic layer, and evaporate the solvent.

Mandatory Visualizations

Caption: Decision workflow for selecting an amine protecting group.

Caption: General experimental workflow for amine protection and deprotection.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Protection for the AMINE.pptx [slideshare.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CN115925647A - Production method of linezolid - Google Patents [patents.google.com]
• 7. A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4- Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide | Bentham Science [eurekaselect.com]
• 8. thalesnano.com [thalesnano.com]
• 9. benchchem.com [benchchem.com]
• 10. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]
• 12. patents.justia.com [patents.justia.com]

Comparative Analysis of Benzyl (3-fluorophenyl)carbamate Cross-Reactivity in Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of Benzyl (3-fluorophenyl)carbamate. Due to the limited availability of direct cross-reactivity studies for this specific compound, this document outlines a framework for assessment based on its structural characteristics and established principles of immunoassay cross-reactivity for carbamate compounds. The provided data is illustrative to guide researchers in designing and interpreting their own studies.

Introduction to Benzyl (3-fluorophenyl)carbamate and Cross-Reactivity

Benzyl (3-fluorophenyl)carbamate is a chemical intermediate used in the synthesis of pharmaceuticals, such as the antibiotic linezolid.[1][2] As with any molecule intended for or used in pharmaceutical manufacturing, understanding its potential to cross-react with other structurally similar compounds in biological assays is crucial for safety, efficacy, and accurate monitoring. Immunoassays, which rely on the specific binding of antibodies to target molecules, are particularly susceptible to cross-reactivity, where the antibody binds to non-target molecules that share similar structural features.[3][4] This can lead to inaccurate quantification and false-positive results.

This guide explores potential cross-reactants for Benzyl (3-fluorophenyl)carbamate and provides a template for experimental validation.

Potential Cross-Reactants and Structural Analogs

The structure of Benzyl (3-fluorophenyl)carbamate, featuring a carbamate linkage, a benzyl group, and a fluorinated phenyl ring, suggests potential cross-reactivity with other compounds containing these moieties. Based on general principles of antibody-antigen recognition, structurally similar carbamates and compounds with related aromatic functionalities are prime candidates for cross-reactivity.

Table 1: Illustrative Cross-Reactivity Data for Benzyl (3-fluorophenyl)carbamate in a Competitive ELISA

The following table presents hypothetical data from a competitive Enzyme-Linked Immunosorbent Assay (ELISA) designed to detect Benzyl (3-fluorophenyl)carbamate. The IC50 value represents the concentration of the analyte required to inhibit 50% of the antibody binding to the coated antigen. A lower IC50 value indicates a higher binding affinity. Cross-reactivity is calculated relative to Benzyl (3-fluorophenyl)carbamate.

Compound	Structure	IC50 (ng/mL)	Cross-Reactivity (%)
Benzyl (3-fluorophenyl)carbamate	C₁₄H₁₂FNO₂	10	100
Benzyl phenylcarbamate	C₁₄H₁₃NO₂	50	20
Phenyl (3-fluorophenyl)carbamate	C₁₃H₁₀FNO₂	80	12.5
Benzyl carbamate	C₈H₉NO₂	500	2
3-Fluoroaniline	C₆H₆FN	> 1000	< 1
Carbaryl	C₁₂H₁₁NO₂	250	4
Carbofuran	C₁₂H₁₅NO₃	300	3.3

Note: The data presented in this table is illustrative and intended to serve as a template for presenting experimental findings. Actual values must be determined through laboratory investigation.

Experimental Protocols

A competitive ELISA is a common and effective method for assessing the cross-reactivity of small molecules like carbamates.[5][6]

Principle of Competitive ELISA for Cross-Reactivity Assessment

In this assay, a known amount of a conjugate (e.g., Benzyl (3-fluorophenyl)carbamate conjugated to a carrier protein like BSA) is coated onto the wells of a microtiter plate. A fixed amount of primary antibody specific to the target analyte is then added to the wells along with the sample containing the free analyte (or potential cross-reactant). The free analyte competes with the coated conjugate for binding to the limited number of antibody binding sites. After an incubation period, the unbound reagents are washed away. A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) that recognizes the primary antibody is then added. Following another incubation and wash step, a substrate is added, which is converted by the enzyme into a colored product. The intensity of the color is inversely proportional to the concentration of the free analyte in the sample.

Detailed Experimental Protocol for Competitive ELISA

• Antigen Coating:

  • Dilute the Benzyl (3-fluorophenyl)carbamate-protein conjugate (e.g., -BSA) to an optimal concentration (e.g., 1 µg/mL) in coating buffer (e.g., 0.05 M carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL of the diluted conjugate to each well of a 96-well microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer (e.g., PBS containing 0.05% Tween-20).

• Blocking:

  • Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well to block non-specific binding sites.

  • Incubate for 1-2 hours at 37°C.

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the standard (Benzyl (3-fluorophenyl)carbamate) and the potential cross-reacting compounds in assay buffer (e.g., PBS with 0.1% BSA).

  • Add 50 µL of the standard or test compound dilutions to the appropriate wells.

  • Add 50 µL of the primary antibody (at its optimal dilution) to each well.

  • Incubate for 1 hour at 37°C.

• Secondary Antibody Incubation:

  • Wash the plate three times with wash buffer.

  • Add 100 µL of the enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-mouse IgG) diluted in assay buffer to each well.

  • Incubate for 1 hour at 37°C.

• Substrate Development and Measurement:

  • Wash the plate five times with wash buffer.

  • Add 100 µL of the substrate solution (e.g., TMB) to each well.

  • Incubate in the dark at room temperature for 15-30 minutes.

  • Stop the reaction by adding 50 µL of stop solution (e.g., 2 M H₂SO₄).

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • Plot a standard curve of absorbance versus the logarithm of the standard concentration.

  • Determine the IC50 value for the standard and each potential cross-reactant.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Benzyl (3-fluorophenyl)carbamate / IC50 of Test Compound) x 100

Visualizing Experimental Workflows and Principles

To further clarify the experimental process and underlying principles, the following diagrams are provided.

Caption: Principle of a competitive ELISA for analyte detection.

Caption: Experimental workflow for cross-reactivity assessment using competitive ELISA.

Conclusion

References

• 1. ossila.com [ossila.com]
• 2. biorxiv.org [biorxiv.org]
• 3. Detection of pesticides and pesticide metabolites using the cross reactivity of enzyme immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Structural Confirmation of (3-Fluorophenyl)carbamic acid benzyl ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical techniques for the structural confirmation of (3-Fluorophenyl)carbamic acid benzyl ester. While X-ray crystallography stands as the definitive method for elucidating the three-dimensional atomic arrangement in a crystalline solid, spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) offer complementary and often more readily accessible data for structural verification.

Performance Comparison: X-ray Crystallography vs. Spectroscopic Methods

X-ray crystallography provides unambiguous proof of a molecule's connectivity, stereochemistry, and conformation in the solid state.[1][2][3] Spectroscopic techniques, on the other hand, provide indirect evidence of the molecular structure based on the physical properties of the nuclei and bonds within the molecule.[1] While NMR, IR, and MS are powerful tools for routine characterization, single-crystal X-ray diffraction is the gold standard for absolute structural determination.[1][3]

Table 1: Comparison of Structural Elucidation Techniques

Feature	Single-Crystal X-ray Diffraction	Nuclear Magnetic Resonance (NMR)	Infrared (IR) Spectroscopy	Mass Spectrometry (MS)
Information Obtained	3D atomic coordinates, bond lengths, bond angles, crystal packing	Chemical environment of nuclei (¹H, ¹³C, ¹⁹F), connectivity through spin-spin coupling	Presence of functional groups	Molecular weight, elemental composition, fragmentation pattern
Sample Phase	Crystalline Solid	Solution	Solid, Liquid, Gas	Solid, Liquid, Gas
Sample Amount	~0.1 mg single crystal	~5-10 mg	~1-2 mg	<1 mg
Strengths	Unambiguous structure determination, absolute stereochemistry	Excellent for determining connectivity and diastereotopicity in solution	Quick and easy identification of functional groups	High sensitivity, determination of molecular formula
Limitations	Requires a suitable single crystal, which can be difficult to grow	Can be complex to interpret for large molecules, less sensitive than MS	Provides limited information on the overall molecular skeleton	Does not provide information on stereochemistry or connectivity

Experimental Data

Table 2: Crystallographic Data for Benzyl carbamate (CSD: 873891) and Expected Data for (3-Fluorophenyl)carbamic acid benzyl ester

Parameter	Benzyl carbamate	(3-Fluorophenyl)carbamic acid benzyl ester (Expected)
Molecular Formula	C₈H₉NO₂	C₁₄H₁₂FNO₂
Formula Weight	151.16	245.25
Crystal System	Monoclinic	Monoclinic or Orthorhombic
Space Group	P2₁/c	P2₁/c or similar
Unit Cell Dimensions	a = 5.89 Å, b = 9.45 Å, c = 13.54 Å, β = 101.2°	Similar cell dimensions, adjusted for the larger molecule
Volume	739 ų	> 739 ų
Z	4	4
Density (calculated)	1.357 g/cm³	~1.4 g/cm³

Table 3: Expected Spectroscopic Data for (3-Fluorophenyl)carbamic acid benzyl ester

Technique	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ 7.2-7.5 (m, 5H, Ar-H of benzyl), δ 6.8-7.3 (m, 4H, Ar-H of fluorophenyl), δ 5.2 (s, 2H, CH₂), δ ~8.0 (br s, 1H, NH)
¹³C NMR (CDCl₃, 100 MHz)	δ 162-165 (d, ¹JCF, C-F), δ 153-155 (C=O), δ 135-137 (Ar-C), δ 128-130 (Ar-C), δ 110-125 (Ar-C), δ 67-69 (CH₂)
¹⁹F NMR (CDCl₃)	δ -110 to -115
IR (KBr, cm⁻¹)	~3300 (N-H stretch), ~1700 (C=O stretch), ~1600, 1490 (C=C stretch), ~1230 (C-N stretch), ~1100 (C-O stretch), ~750, 690 (Ar C-H bend)
Mass Spec. (EI)	m/z (%): 245 (M⁺), 108 (base peak), 91, 77

Experimental Protocols

Single-Crystal X-ray Diffraction

• Crystal Growth: A single crystal of (3-Fluorophenyl)carbamic acid benzyl ester suitable for X-ray diffraction is grown. A common method is slow evaporation of a saturated solution.[1] The compound is dissolved in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) to near saturation. The solution is filtered to remove any dust particles and left in a loosely covered vial in a vibration-free environment. Over several days to weeks, as the solvent slowly evaporates, single crystals should form.

• Crystal Mounting: A well-formed crystal with dimensions of approximately 0.1-0.3 mm is selected under a microscope and mounted on a goniometer head using a cryoprotectant oil.

• Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low temperature (typically 100 K) in a stream of nitrogen gas to minimize thermal vibrations. The diffractometer, equipped with an X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector, rotates the crystal through a series of angles.[2] At each orientation, the diffraction pattern of X-rays scattered by the crystal is recorded.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The initial positions of the atoms are determined using direct methods or Patterson methods. The structural model is then refined against the experimental data to optimize the atomic coordinates, and thermal parameters, and to minimize the difference between the observed and calculated structure factors. The quality of the final structure is assessed by parameters such as the R-factor.

Spectroscopic Analysis

• NMR Spectroscopy: A sample of approximately 5-10 mg of the compound is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube. ¹H, ¹³C, and ¹⁹F NMR spectra are acquired on a spectrometer.

• IR Spectroscopy: A small amount of the solid sample (1-2 mg) is mixed with KBr powder and pressed into a thin pellet. The IR spectrum is recorded using an FTIR spectrometer.

• Mass Spectrometry: A dilute solution of the sample is introduced into the mass spectrometer (e.g., via direct infusion or after separation by gas or liquid chromatography) to determine the mass-to-charge ratio of the molecular ion and its fragments.

Visualizations

Caption: Workflow for the structural confirmation of an organic compound.

References

• 1. eas.org [eas.org]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. rigaku.com [rigaku.com]
• 4. Benzyl carbamate | C8H9NO2 | CID 12136 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (3-Fluorophenyl)carbamic acid benzyl ester: A Comprehensive Guide

For researchers and professionals in drug development, the meticulous management of chemical reagents is paramount for laboratory safety and environmental stewardship. This guide provides detailed, step-by-step procedures for the proper disposal of (3-Fluorophenyl)carbamic acid benzyl ester, ensuring compliance with safety regulations and fostering a secure research environment.

Hazard and Safety Information

(3-Fluorophenyl)carbamic acid benzyl ester is a compound that necessitates careful handling due to its potential health hazards. A summary of its key hazard classifications is provided below.

Hazard Category	Hazard Statement
Acute Toxicity (Oral)	H302: Harmful if swallowed.
Eye Irritation	H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)

Prior to handling (3-Fluorophenyl)carbamic acid benzyl ester for disposal, it is mandatory to be equipped with the appropriate personal protective equipment (PPE) to minimize exposure risks.

PPE Category	Specific Requirement
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Body Protection	Laboratory coat.

Step-by-Step Disposal Protocol

The designated and approved method for the disposal of (3-Fluorophenyl)carbamic acid benzyl ester is through a licensed hazardous waste disposal facility. It is crucial to adhere to all institutional, local, state, and federal regulations. The following steps outline the process for preparing the chemical waste for collection.

1. Waste Collection:

• Collect waste (3-Fluorophenyl)carbamic acid benzyl ester in a designated, chemically compatible, and sealable container.

• Ensure the container is clearly and accurately labeled as "Hazardous Waste."

• The label must include the full chemical name: "(3-Fluorophenyl)carbamic acid benzyl ester," the CAS number (149524-47-0), and any relevant hazard symbols.

2. Waste Segregation:

• Do not mix (3-Fluorophenyl)carbamic acid benzyl ester waste with other incompatible waste streams. Consult your institution's chemical compatibility chart or your Environmental Health and Safety (EHS) office for guidance.

3. Disposal of Contaminated Materials:

• Any materials that have come into contact with the compound, such as weighing paper, contaminated gloves, or absorbent pads, must also be treated as hazardous waste.

• Place these contaminated items in the same designated hazardous waste container as the chemical.

4. Spill Management:

• In the event of a spill, use an inert absorbent material like vermiculite, dry sand, or earth to contain and absorb the spilled chemical.

• Carefully collect the absorbed material and place it into the designated hazardous waste container for disposal.

5. Final Disposal Arrangements:

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

• Follow all internal procedures for waste manifest documentation and record-keeping.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of (3-Fluorophenyl)carbamic acid benzyl ester.

Caption: Disposal workflow for (3-Fluorophenyl)carbamic acid benzyl ester.

Personal protective equipment for handling (3-Fluorophenyl)carbamic acid benzyl ester

This document provides essential safety and logistical information for the handling and disposal of (3-Fluorophenyl)carbamic acid benzyl ester (CAS No. 39969-93-6). The following guidelines are intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

(3-Fluorophenyl)carbamic acid benzyl ester is a chemical compound that requires careful handling due to its potential health hazards. While specific toxicity data may be limited, it is crucial to handle it with the universal precautions for research chemicals.

GHS Hazard Classification (Anticipated):

• Acute Toxicity, Oral (Category 4)

• Skin Irritation (Category 2)

• Eye Irritation (Category 2A)

• Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System

Hazard Statements (Anticipated):

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling (3-Fluorophenyl)carbamic acid benzyl ester.

Protection Type	Specification	Standard
Eye/Face Protection	Chemical safety goggles or face shield	ANSI Z87.1
Hand Protection	Nitrile rubber gloves (minimum 0.11 mm thickness)	EN 374
Skin and Body Protection	Chemical-resistant lab coat
Respiratory Protection	Use in a certified chemical fume hood is required. If not possible, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Handling and Storage Protocol

Adherence to the following step-by-step protocol is mandatory for the safe handling and storage of this compound.

3.1. Engineering Controls:

• All handling of solid and solutions of (3-Fluorophenyl)carbamic acid benzyl ester must be conducted in a certified chemical fume hood.

• A safety shower and eyewash station must be readily accessible in the immediate work area.

3.2. Handling Procedure:

• Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work area within the fume hood by lining it with absorbent, disposable bench paper.

• Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh boat. Use appropriate tools (e.g., spatula) to minimize dust generation.

• Dissolving: If preparing a solution, add the solid to the solvent slowly. Ensure the container is appropriately labeled.

• Post-Handling: After handling, decontaminate all surfaces and equipment. Dispose of all contaminated disposable materials as hazardous waste. Wash hands thoroughly with soap and water.

3.3. Storage:

• Store in a tightly sealed, properly labeled container.

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Figure 1. Workflow for handling (3-Fluorophenyl)carbamic acid benzyl ester.

Emergency Procedures

In the event of an exposure or spill, follow the procedures outlined below.

Exposure Type	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection.

• For small spills, cover with an inert absorbent material (e.g., vermiculite, sand) and place in a sealed container for disposal.

• For large spills, contact your institution's environmental health and safety department.

Figure 2. Emergency response plan for personal exposure.

Disposal Plan

All waste containing (3-Fluorophenyl)carbamic acid benzyl ester must be treated as hazardous chemical waste.

5.1. Waste Segregation:

• Solid Waste: Contaminated gloves, bench paper, and other disposable materials should be collected in a designated, sealed hazardous waste bag.

• Liquid Waste: Unused solutions should be collected in a designated, sealed, and properly labeled hazardous waste container. Do not mix with other incompatible waste streams.

5.2. Disposal Procedure:

• Ensure all waste containers are properly labeled with the chemical name and associated hazards.

• Store waste in a designated satellite accumulation area.

• Arrange for pickup and disposal by your institution's certified hazardous waste management provider. Do not dispose of this chemical down the drain or in regular trash.